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  • Product: 8-Bromo-7-fluoro-4-methylquinoline

Core Science & Biosynthesis

Foundational

8-Bromo-7-fluoro-4-methylquinoline CAS number and identifiers

The following technical monograph provides an in-depth analysis of 8-Bromo-7-fluoro-4-methylquinoline , a specialized heterocyclic building block used in advanced medicinal chemistry. Chemical Identity & Physiochemical P...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical monograph provides an in-depth analysis of 8-Bromo-7-fluoro-4-methylquinoline , a specialized heterocyclic building block used in advanced medicinal chemistry.

Chemical Identity & Physiochemical Profile

8-Bromo-7-fluoro-4-methylquinoline is a tri-substituted quinoline derivative. It serves as a high-value scaffold in the synthesis of pharmaceuticals, particularly tyrosine kinase inhibitors (e.g., c-Met, EGFR) and potassium-competitive acid blockers (P-CABs). Its substitution pattern—combining a lipophilic methyl group, a metabolically stable fluorine, and a reactive bromine handle—makes it an ideal "warhead" carrier or core pharmacophore.

PropertySpecification
CAS Number 1420794-52-0
IUPAC Name 8-Bromo-7-fluoro-4-methylquinoline
Molecular Formula C₁₀H₇BrFN
Molecular Weight 240.07 g/mol
SMILES CC1=C(C=CC2=C1N=CC=C2Br)F (Canonical mapping may vary; core connectivity: 4-Me, 7-F, 8-Br)
Appearance Off-white to pale yellow solid
Melting Point 85–90 °C (Predicted/Analogous)
Solubility Soluble in DCM, DMSO, Methanol; Insoluble in Water
pKa ~4.5 (Quinoline nitrogen; reduced basicity due to halo-substituents)

Retrosynthetic Analysis & Synthesis Protocols

The synthesis of 8-Bromo-7-fluoro-4-methylquinoline requires precise regiochemical control. The most robust route utilizes the Doebner-Miller Reaction (a variation of the Skraup synthesis), which allows for the direct installation of the 4-methyl group while preserving the halogenation pattern of the aniline precursor.

Core Synthetic Pathway

The synthesis commences with 2-bromo-3-fluoroaniline .[1] The ortho-bromo substituent blocks one side of the aniline, forcing cyclization to occur at the vacant C6 position. This regioselectivity is critical: the substituent at the aniline C2 position becomes the C8 position in the final quinoline ring.

Reaction Scheme (Logic Flow)
  • Precursor: 2-Bromo-3-fluoroaniline (CAS 111721-75-6).

  • Reagent: Methyl Vinyl Ketone (MVK) or Crotonaldehyde (under oxidative conditions).

  • Catalyst/Solvent: 6N HCl or H₂SO₄ (Doebner-Miller conditions) with an oxidizing agent (e.g., p-chloranil or I₂).

SynthesisWorkflow Aniline 2-Bromo-3-fluoroaniline (CAS 111721-75-6) Michael Michael Adduct (Intermediate) Aniline->Michael Conjugate Addition MVK Methyl Vinyl Ketone (MVK) MVK->Michael Cyclization Acid-Mediated Cyclization Michael->Cyclization H+ / Reflux Oxidation Oxidation/Aromatization (p-Chloranil) Cyclization->Oxidation -2H Product 8-Bromo-7-fluoro- 4-methylquinoline Oxidation->Product

Figure 1: Step-wise synthesis via the Doebner-Miller protocol. The C2-Br of the aniline maps to the C8-Br of the quinoline.

Detailed Experimental Protocol (Doebner-Miller Variation)

Step 1: Condensation & Cyclization

  • Setup: Equip a 250 mL round-bottom flask with a reflux condenser and a dropping funnel.

  • Reagents: Charge the flask with 2-bromo-3-fluoroaniline (10.0 g, 52.6 mmol) and 6N HCl (50 mL).

  • Addition: Heat the mixture to 80°C. Dropwise add Methyl Vinyl Ketone (5.5 g, 78.9 mmol) over 30 minutes. Note: MVK is volatile and toxic; use a fume hood.

  • Reflux: Heat to reflux (100–110°C) for 4 hours. The solution will darken significantly.

  • Workup: Cool to room temperature. Neutralize carefully with NaOH or NH₄OH to pH ~8. Extract with Dichloromethane (3 x 50 mL).

  • Purification: The crude intermediate often requires oxidation to fully aromatize.

Step 2: Aromatization (If required)

  • Dissolve the crude dihydro-intermediate in Toluene.

  • Add p-Chloranil (1.1 eq) and reflux for 2 hours.

  • Filter off the hydroquinone byproduct.

  • Concentrate the filtrate and purify via flash column chromatography (Hexanes/EtOAc gradient).

  • Yield: Expect 40–60% yield of the target 8-Bromo-7-fluoro-4-methylquinoline.

Structural Utility in Medicinal Chemistry[2][4][7][8]

This molecule is not merely a solvent or simple reagent; it is a Structure-Activity Relationship (SAR) tuner .

Pharmacophore Logic
  • 8-Bromo Position (Functional Handle): The bromine atom is positioned ortho to the nitrogen. This is the primary site for Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions, allowing the attachment of aryl or heteroaryl groups to extend the scaffold.

  • 7-Fluoro Position (Metabolic Blocker): Fluorine at C7 blocks oxidative metabolism (e.g., P450 hydroxylation) at a typically vulnerable position, extending the drug's half-life (

    
    ). It also modulates the pKa of the quinoline nitrogen via inductive electron withdrawal.
    
  • 4-Methyl Position (Lipophilicity & Sterics): The methyl group increases lipophilicity (LogP), aiding membrane permeability. Sterically, it can twist the molecule relative to protein binding pockets, inducing selectivity for specific kinase isoforms.

SAR_Logic Core 8-Bromo-7-fluoro- 4-methylquinoline Br_Handle 8-Br: Cross-Coupling Site (Suzuki/Buchwald) Core->Br_Handle F_Block 7-F: Metabolic Stability (Blocks CYP Oxidation) Core->F_Block Me_Tune 4-Me: Lipophilicity & Steric Selectivity Core->Me_Tune

Figure 2: Pharmacophore analysis showing the strategic role of each substituent.

Handling, Safety, & Analytics[9][10]

Analytical Verification

To validate the synthesis, the following analytical signatures must be confirmed:

  • ¹H NMR (CDCl₃, 400 MHz):

    • δ 2.65 ppm (s, 3H): Characteristic methyl group at C4.

    • δ 8.70 ppm (d, 1H): Proton at C2 (adjacent to Nitrogen), typically deshielded.

    • Aromatic Region: Two doublets or multiplets corresponding to protons at C5 and C6, showing H-F coupling constants (

      
      ).
      
  • Mass Spectrometry (LC-MS):

    • [M+H]⁺: 240.0 / 242.0 (1:1 ratio due to ⁷⁹Br/⁸¹Br isotope pattern).

Safety Protocols (GHS)
  • Signal Word: WARNING

  • Hazard Statements:

    • H315: Causes skin irritation.[2]

    • H319: Causes serious eye irritation.[2]

    • H335: May cause respiratory irritation.[3][2]

  • Handling: Handle in a fume hood. Avoid contact with strong oxidizing agents. The compound is halogenated and may release toxic fumes (HF, HBr, NOx) upon thermal decomposition.

References

  • A2B Chem. (n.d.). 8-Bromo-7-fluoro-4-methylquinoline Product Page (CAS 1420794-52-0).[4][5][6] Retrieved from

  • BLD Pharm. (2024). Structural Analogs and Quinoline Building Blocks. Retrieved from

  • European Patent Office. (2021). Anthelmintic Quinoline Derivatives (EP 3790874 B1). (Describes synthesis of related 2-bromo-3-fluoroaniline precursors). Retrieved from

  • Manske, R. H. (1942). The Chemistry of Quinolines. Chemical Reviews, 30(1), 113–144. (Foundational text on Doebner-Miller regioselectivity).
  • Song, et al. (2015). Synthesis and Anticancer Activity of Halogenated Quinolines. (Context for biological activity of halo-quinolines).

Sources

Exploratory

Chemical structure and SMILES code for 8-Bromo-7-fluoro-4-methylquinoline

An In-depth Technical Guide to 8-Bromo-7-fluoro-4-methylquinoline: Structure, Synthesis, and Potential Applications Abstract This technical guide provides a comprehensive overview of the chemical structure, properties, a...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 8-Bromo-7-fluoro-4-methylquinoline: Structure, Synthesis, and Potential Applications

Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties, and a proposed synthetic pathway for 8-Bromo-7-fluoro-4-methylquinoline. As a halogenated and methylated quinoline derivative, this compound is of significant interest to researchers in medicinal chemistry and materials science. This document outlines a detailed, multi-step synthetic protocol, discusses the rationale behind key experimental choices, and explores the potential applications of this molecule based on the known activities of structurally related compounds. All scientific claims are supported by references to authoritative literature.

Chemical Structure and Properties

8-Bromo-7-fluoro-4-methylquinoline is a heterocyclic aromatic compound with the molecular formula C₁₀H₇BrFN. The structure consists of a quinoline core, which is a bicyclic aromatic compound composed of a benzene ring fused to a pyridine ring. This core is substituted with a bromine atom at the 8th position, a fluorine atom at the 7th position, and a methyl group at the 4th position.

SMILES (Simplified Molecular-Input Line-Entry System) Code: CC1=CC=NC2=C1C=C(F)C(Br)=C2

Physicochemical Properties (Predicted)
PropertyPredicted Value
Molecular Weight 256.07 g/mol
LogP ~3.5
Hydrogen Bond Acceptors 1 (Nitrogen)
Hydrogen Bond Donors 0
Polar Surface Area 12.89 Ų

The presence of the bromine and fluorine atoms is expected to increase the lipophilicity of the molecule, as indicated by the predicted LogP value. The quinoline nitrogen provides a site for potential hydrogen bonding and coordination with metal ions.

Proposed Synthetic Pathway

The synthesis of 8-Bromo-7-fluoro-4-methylquinoline can be approached through a multi-step process. A plausible route involves the construction of the quinoline core via the Conrad-Limpach or a related cyclization reaction, followed by halogenation. The following diagram illustrates a proposed synthetic workflow.

Synthesis_of_8-Bromo-7-fluoro-4-methylquinoline A 2-Bromo-3-fluoroaniline C Intermediate A (β-enaminone) A->C Condensation B Ethyl acetoacetate B->C E 8-Bromo-7-fluoro-4-methylquinolin-2-ol C->E Dowtherm A, ~250 °C D Thermal Cyclization (Conrad-Limpach) G 2-Chloro-8-bromo-7-fluoro-4-methylquinoline E->G POCl3, reflux F Chlorination (POCl3) I 8-Bromo-7-fluoro-4-methylquinoline G->I H2, Pd/C, base H Reductive Dechlorination (e.g., H2, Pd/C)

Caption: Proposed synthetic workflow for 8-Bromo-7-fluoro-4-methylquinoline.

Step-by-Step Experimental Protocols

Step 1: Synthesis of the β-enaminone Intermediate

This initial step involves the condensation of 2-bromo-3-fluoroaniline with ethyl acetoacetate to form the corresponding β-enaminone.

  • Protocol:

    • To a round-bottom flask, add 2-bromo-3-fluoroaniline (1.0 eq) and ethyl acetoacetate (1.1 eq).

    • Add a catalytic amount of a weak acid (e.g., acetic acid).

    • Heat the mixture at 100-120 °C for 2-4 hours, with removal of water, until thin-layer chromatography (TLC) indicates the consumption of the starting aniline.

    • Cool the reaction mixture and purify the crude product by recrystallization or column chromatography.

  • Rationale: The condensation reaction forms the key intermediate that will undergo cyclization to form the quinoline ring. The use of a slight excess of ethyl acetoacetate ensures complete conversion of the aniline.

Step 2: Thermal Cyclization to form 8-Bromo-7-fluoro-4-methylquinolin-2-ol

The β-enaminone intermediate is cyclized at high temperature to form the quinolin-2-ol derivative.

  • Protocol:

    • Add the purified β-enaminone from Step 1 to a high-boiling point solvent such as Dowtherm A or diphenyl ether.

    • Heat the mixture to approximately 250 °C for 30-60 minutes.

    • Monitor the reaction by TLC.

    • Upon completion, cool the mixture and add a non-polar solvent like hexane to precipitate the product.

    • Filter the solid, wash with hexane, and dry.

  • Rationale: The Conrad-Limpach reaction is a reliable method for the synthesis of 2-hydroxyquinolines. The high temperature is necessary to drive the intramolecular cyclization.

Step 3: Chlorination of the 2-hydroxyquinoline

The hydroxyl group at the 2-position is converted to a chloro group, which can then be removed.

  • Protocol:

    • Carefully add 8-Bromo-7-fluoro-4-methylquinolin-2-ol (1.0 eq) to an excess of phosphorus oxychloride (POCl₃).

    • Heat the mixture to reflux (approximately 110 °C) for 2-4 hours.

    • After cooling, slowly pour the reaction mixture onto crushed ice with vigorous stirring.

    • Neutralize the solution with a base (e.g., sodium carbonate) and extract the product with an organic solvent (e.g., dichloromethane).

    • Dry the organic layer and remove the solvent under reduced pressure.

  • Rationale: POCl₃ is a standard and effective reagent for the conversion of hydroxyl groups on heterocyclic rings to chlorine atoms.

Step 4: Reductive Dechlorination

The final step involves the removal of the chlorine atom at the 2-position to yield the target compound.

  • Protocol:

    • Dissolve the 2-chloro derivative from Step 3 in a suitable solvent such as ethanol or ethyl acetate.

    • Add a palladium on carbon catalyst (Pd/C, 5-10 mol%).

    • Add a base, such as triethylamine or sodium acetate, to neutralize the HCl formed during the reaction.

    • Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete.

    • Filter off the catalyst and concentrate the filtrate to obtain the crude product.

    • Purify by column chromatography or recrystallization.

  • Rationale: Catalytic hydrogenation is a common and efficient method for the reductive dehalogenation of chloroquinolines.

Potential Applications and Research Directions

While the specific biological activity of 8-Bromo-7-fluoro-4-methylquinoline has not been reported, the quinoline scaffold is a well-known privileged structure in medicinal chemistry.[1][2] Derivatives of quinoline have demonstrated a wide range of pharmacological activities.

Medicinal Chemistry
  • Anticancer Agents: Many brominated quinoline derivatives have shown potent anticancer activities.[2] The presence of the bromo and fluoro substituents on the quinoline ring of the title compound may confer cytotoxic properties against various cancer cell lines.

  • Antimicrobial Agents: Quinolone and fluoroquinolone antibiotics are a major class of antibacterial drugs. The fluoro-substituted quinoline core in 8-Bromo-7-fluoro-4-methylquinoline makes it a candidate for investigation as a novel antimicrobial agent.

  • Enzyme Inhibition: The quinoline nitrogen can act as a hydrogen bond acceptor or a metal-coordinating group, making it a potential scaffold for designing enzyme inhibitors.

Materials Science
  • Organic Light-Emitting Diodes (OLEDs): Quinoline derivatives are used in the development of functional materials with specific electronic and optical properties.[3]

  • Fluorescent Probes: The photophysical properties of quinoline derivatives make them suitable for use as fluorescent markers or probes in biological and chemical research.[3]

Conclusion

8-Bromo-7-fluoro-4-methylquinoline represents a novel and synthetically accessible derivative of the versatile quinoline scaffold. This guide has provided its chemical structure, SMILES code, and a detailed, plausible synthetic route with justifications for the chosen methodologies. Based on the known properties of related compounds, this molecule holds promise for applications in medicinal chemistry, particularly in the development of new anticancer and antimicrobial agents, as well as in the field of materials science. Further research is warranted to synthesize and evaluate the biological and photophysical properties of this compound.

References

  • ECHA. 8-bromo-7-fluoroisoquinoline. [Link]

  • PubChem. 8-bromo-7-fluoroisoquinoline. [Link]

  • ACS Publications. 8-Bromo-7-hydroxyquinoline as a Photoremovable Protecting Group for Physiological Use: Mechanism and Scope. [Link]

  • ResearchGate. (a) Synthesis of 8‐bromo‐4‐(p‐tolyl)quinoline (156) and... [Link]

  • MDPI. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. [Link]

  • RSC Publishing. A spectroscopic study of the excited state proton transfer processes of (8-bromo-7-hydroxyquinolin-2-yl)methyl-protected phenol in aqueous solutions. [Link]

  • ACG Publications. Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. [Link]

  • Amerigo Scientific. Ethyl 8-Bromo-4-chloro-7-methylquinoline-3-carboxylate. [Link]

Sources

Foundational

An Investigational Technical Guide to 8-Bromo-7-fluoro-4-methylquinoline: Synthesis, Properties, and Potential Applications

This technical guide provides a comprehensive overview of 8-Bromo-7-fluoro-4-methylquinoline, a halogenated quinoline derivative with potential applications in medicinal chemistry and materials science. Due to the limite...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive overview of 8-Bromo-7-fluoro-4-methylquinoline, a halogenated quinoline derivative with potential applications in medicinal chemistry and materials science. Due to the limited availability of direct experimental data for this specific molecule, this document synthesizes information from closely related analogues to project its physicochemical properties, propose a viable synthetic route, and discuss its potential research applications. All protocols and data presented herein are based on established chemical principles and published data for similar compounds, providing a robust starting point for researchers and drug development professionals.

Molecular Profile and Physicochemical Properties

8-Bromo-7-fluoro-4-methylquinoline belongs to the quinoline class of heterocyclic aromatic compounds, characterized by a fused benzene and pyridine ring system. The presence of bromine, fluorine, and a methyl group at specific positions on this scaffold is expected to significantly influence its chemical reactivity, biological activity, and physical properties.

Core Chemical Structure

The core structure consists of a quinoline ring system with the following substitutions:

  • A bromine atom at the 8-position.

  • A fluorine atom at the 7-position.

  • A methyl group at the 4-position.

The molecular formula for this compound is C₁₀H₇BrFN.

Calculated and Predicted Physicochemical Data

The following table summarizes the calculated molecular weight and predicted physicochemical properties of 8-Bromo-7-fluoro-4-methylquinoline. These predictions are derived from computational models and by analogy to structurally similar compounds found in chemical databases.

PropertyValueSource/Method
Molecular Formula C₁₀H₇BrFNN/A
Molecular Weight 256.07 g/mol Calculated
Monoisotopic Mass 254.9749 DaCalculated
Predicted XlogP ~3.5Analogues
Predicted Boiling Point >300 °C at 760 mmHgAnalogues
Predicted Melting Point Not availableN/A
Predicted H-Bond Donors 0Analogues
Predicted H-Bond Acceptors 1Analogues

Proposed Synthetic Pathway and Experimental Protocols

The synthesis of 8-Bromo-7-fluoro-4-methylquinoline can be approached through a multi-step process, leveraging well-established reactions for the formation and functionalization of the quinoline core. A plausible synthetic route, based on the Gould-Jacobs reaction followed by halogenation, is outlined below. This approach offers good control over the regioselectivity of the substitutions.[1][2]

Synthetic Workflow Diagram

Synthesis_of_8-Bromo-7-fluoro-4-methylquinoline A 2-Bromo-3-fluoroaniline C Intermediate A A->C Gould-Jacobs Reaction B Diethyl (ethoxymethylene)malonate B->C D Thermal Cyclization C->D E Ethyl 4-hydroxy-7-fluoro-8-bromoquinoline-3-carboxylate D->E F Hydrolysis E->F G 4-Hydroxy-7-fluoro-8-bromoquinoline-3-carboxylic acid F->G H Decarboxylation G->H I 8-Bromo-7-fluoroquinolin-4-ol H->I J Chlorination (POCl3) I->J K 4-Chloro-8-bromo-7-fluoroquinoline J->K L Methylation (Organocuprate) K->L M 8-Bromo-7-fluoro-4-methylquinoline (Target) L->M

Caption: Proposed synthetic pathway for 8-Bromo-7-fluoro-4-methylquinoline.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 8-Bromo-7-fluoroquinolin-4-ol

This initial step involves the Gould-Jacobs reaction between 2-bromo-3-fluoroaniline and diethyl (ethoxymethylene)malonate, followed by cyclization, hydrolysis, and decarboxylation.[1][2]

  • Condensation: A mixture of 2-bromo-3-fluoroaniline (1.0 eq.) and diethyl (ethoxymethylene)malonate (1.1 eq.) is heated at 120-140°C for 2 hours. The ethanol formed during the reaction is removed by distillation.

  • Cyclization: The resulting intermediate is added to a high-boiling point solvent, such as diphenyl ether, and heated to 240-260°C for 30-60 minutes to induce cyclization.

  • Hydrolysis and Decarboxylation: The cyclized product is then subjected to acidic or basic hydrolysis to yield the carboxylic acid, which is subsequently decarboxylated by heating to afford 8-Bromo-7-fluoroquinolin-4-ol.

Step 2: Chlorination of 8-Bromo-7-fluoroquinolin-4-ol

The hydroxyl group at the 4-position is converted to a chlorine atom.

  • Carefully add 8-Bromo-7-fluoroquinolin-4-ol (1.0 eq.) to an excess of phosphorus oxychloride (POCl₃) (5-10 eq.).

  • Heat the mixture to reflux (approximately 110°C) for 2-4 hours.

  • After the reaction is complete (monitored by TLC), the mixture is cooled and carefully poured onto crushed ice.

  • The precipitated product, 4-Chloro-8-bromo-7-fluoroquinoline, is filtered, washed with water, and dried.

Step 3: Methylation of 4-Chloro-8-bromo-7-fluoroquinoline

The final step involves the introduction of the methyl group at the 4-position, likely via a cross-coupling reaction.

  • To a solution of 4-Chloro-8-bromo-7-fluoroquinoline in a suitable solvent (e.g., THF), add a methylating agent such as methylmagnesium bromide or a methyl organocuprate in the presence of a suitable catalyst (e.g., a palladium or nickel complex).

  • The reaction is stirred at an appropriate temperature until completion.

  • The reaction is quenched, and the product is extracted, purified by column chromatography to yield 8-Bromo-7-fluoro-4-methylquinoline.

Potential Applications and Research Interest

Quinoline derivatives are of significant interest in drug discovery and materials science due to their diverse biological activities and unique chemical properties.[3]

Medicinal Chemistry
  • Anticancer Agents: Many substituted quinolines exhibit potent anticancer activity. The specific halogenation pattern of 8-Bromo-7-fluoro-4-methylquinoline may lead to novel interactions with biological targets.

  • Antimicrobial and Antiviral Agents: The quinoline scaffold is a common feature in many antimicrobial and antiviral drugs. This compound could be investigated for its potential efficacy against various pathogens.

  • Enzyme Inhibition: Halogenated aromatic compounds are known to be effective enzyme inhibitors. This molecule could be screened against a panel of kinases, proteases, or other enzymes relevant to disease.

Materials Science
  • Organic Electronics: Quinolines can be used as building blocks for organic light-emitting diodes (OLEDs) and other organic electronic devices.

  • Fluorescent Probes: The quinoline ring system is fluorescent, and its photophysical properties can be tuned by substitution. 8-Bromo-7-fluoro-4-methylquinoline could be explored as a fluorescent sensor or imaging agent.

Safety and Handling

As with any halogenated aromatic compound, 8-Bromo-7-fluoro-4-methylquinoline should be handled with appropriate safety precautions. While specific toxicity data is not available, information from related bromo- and fluoro-quinolines suggests that it should be considered hazardous.[4][5]

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

  • Ventilation: Handle in a well-ventilated area or a chemical fume hood.

  • Inhalation and Contact: Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[5]

  • Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.

Conclusion

8-Bromo-7-fluoro-4-methylquinoline represents an intriguing, yet underexplored, chemical entity. This guide provides a foundational understanding of its molecular characteristics, a plausible synthetic strategy, and potential areas of application. The projected properties and protocols outlined herein are intended to serve as a valuable resource for researchers embarking on the synthesis and investigation of this and other novel quinoline derivatives. Further experimental validation is necessary to confirm the data and fully elucidate the potential of this compound.

References

  • ChemBK. Quinoline, 8-Bromo- - Physico-chemical Properties. [Link]

  • PrepChem.com. Synthesis of 8-bromo-5,6,7-trimethylquinoline. [Link]

  • ECHA. Identity - 8-bromo-7-fluoroisoquinoline. [Link]

  • ACS Publications. 8-Bromo-7-hydroxyquinoline as a Photoremovable Protecting Group for Physiological Use: Mechanism and Scope. [Link]

  • Amerigo Scientific. Ethyl 8-Bromo-4-chloro-7-methylquinoline-3-carboxylate. [Link]

  • PubChemLite. 8-bromo-7-fluoroisoquinoline (C9H5BrFN). [Link]

Sources

Exploratory

An In-depth Technical Guide to the 8-Bromo-7-fluoro-4-methylquinoline Scaffold in Medicinal Chemistry

This guide provides an in-depth technical exploration of the 8-bromo-7-fluoro-4-methylquinoline scaffold, a promising heterocyclic framework for the development of novel therapeutic agents. Designed for researchers, scie...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical exploration of the 8-bromo-7-fluoro-4-methylquinoline scaffold, a promising heterocyclic framework for the development of novel therapeutic agents. Designed for researchers, scientists, and drug development professionals, this document synthesizes current knowledge, outlines synthetic strategies, and explores the potential applications of this versatile core, grounding all claims in authoritative scientific literature.

The Quinoline Scaffold: A Privileged Core in Drug Discovery

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a cornerstone of medicinal chemistry.[1][2][3][4] Its rigid, aromatic structure serves as an excellent foundation for constructing molecules that can interact with a wide array of biological targets. This versatility has led to the development of numerous approved drugs with diverse therapeutic applications, including anticancer, antimalarial, antibacterial, and anti-inflammatory agents.[3][4][5] The ability to readily functionalize the quinoline core at multiple positions allows for the fine-tuning of a compound's physicochemical properties and biological activity, making it a "privileged scaffold" in the quest for new medicines.[3][5]

The 8-Bromo-7-fluoro-4-methylquinoline Scaffold: Structural Rationale and Potential

The 8-bromo-7-fluoro-4-methylquinoline scaffold is a specifically substituted quinoline core with significant potential for drug design. Each substituent is strategically positioned to confer unique properties:

  • 4-Methyl Group: The methyl group at the C4 position can influence the molecule's steric profile, potentially enhancing binding to specific receptor pockets or modulating metabolic stability.

  • 7-Fluoro Group: The introduction of a fluorine atom at the C7 position is a common strategy in medicinal chemistry. Fluorine's high electronegativity can alter the pKa of the quinoline nitrogen, influence hydrogen bonding capabilities, and block metabolic oxidation at that position, thereby improving the pharmacokinetic profile of a potential drug candidate.[6]

  • 8-Bromo Group: The bromine atom at the C8 position is a particularly valuable feature. It serves as a versatile synthetic handle, allowing for further structural elaboration through a variety of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig).[7] This enables the generation of large, diverse chemical libraries from a single core structure. Furthermore, the bromine atom can participate in halogen bonding, a type of non-covalent interaction that can contribute to enhanced binding affinity with target proteins.

Synthesis of the 8-Bromo-7-fluoro-4-methylquinoline Core

The synthesis of the 8-bromo-7-fluoro-4-methylquinoline core can be achieved through established heterocyclic chemistry methodologies. A plausible and efficient route involves a variation of the Conrad-Limpach or Gould-Jacobs reaction, followed by halogenation.

Proposed Synthetic Workflow

The synthesis begins with a commercially available substituted aniline, which undergoes condensation with a β-ketoester to form the quinoline ring system. Subsequent modification yields the final scaffold.

G A 2-Bromo-3-fluoroaniline C Condensation (Acid Catalyst, Heat) A->C B Ethyl Acetoacetate B->C D Intermediate Enaminone C->D Forms Schiff base/enamine E Thermal Cyclization (High-Boiling Solvent, e.g., Dowtherm A) D->E Intramolecular cyclization F 8-Bromo-7-fluoro-4-methylquinolin-2(1H)-one E->F G Chlorination (e.g., POCl₃) F->G Converts hydroxyl to chloro group H 2-Chloro-8-bromo-7-fluoro-4-methylquinoline G->H I Reduction/Dechlorination (e.g., H₂, Pd/C) H->I Selective removal of C2-chloro group J 8-Bromo-7-fluoro-4-methylquinoline (Target Scaffold) I->J

Caption: Proposed synthetic workflow for 8-Bromo-7-fluoro-4-methylquinoline.

Detailed Experimental Protocol (Adapted from Analogous Syntheses)

The following protocol is a generalized procedure based on established methods for quinoline synthesis.[8][9] Researchers should optimize conditions for this specific substrate.

Step 1: Synthesis of 8-Bromo-7-fluoro-4-methylquinolin-2(1H)-one

  • To a round-bottom flask, add 2-bromo-3-fluoroaniline (1.0 eq) and ethyl acetoacetate (1.1 eq).

  • Add a catalytic amount of a strong acid (e.g., concentrated H₂SO₄ or p-toluenesulfonic acid).

  • Heat the mixture at 100-120°C for 2-4 hours, monitoring the reaction by Thin Layer Chromatography (TLC) until the starting aniline is consumed.

  • Cool the reaction mixture and add a high-boiling point solvent (e.g., Dowtherm A or diphenyl ether).

  • Heat the mixture to 240-260°C for 30-60 minutes to induce thermal cyclization.

  • Cool the mixture and add a non-polar solvent (e.g., hexane) to precipitate the product.

  • Filter the solid, wash with hexane, and dry under vacuum to yield 8-bromo-7-fluoro-4-methylquinolin-2(1H)-one.

Step 2: Synthesis of 2-Chloro-8-bromo-7-fluoro-4-methylquinoline

  • In a well-ventilated fume hood, carefully add 8-bromo-7-fluoro-4-methylquinolin-2(1H)-one (1.0 eq) to an excess of phosphorus oxychloride (POCl₃, 5-10 eq).

  • Heat the mixture to reflux (approx. 110°C) for 2-4 hours, monitoring by TLC.

  • After completion, cool the reaction mixture and carefully pour it onto crushed ice with vigorous stirring.

  • Neutralize the aqueous solution with a base (e.g., NaHCO₃ or NH₄OH) until a precipitate forms.

  • Filter the solid, wash with water, and dry to yield the 2-chloro intermediate.

Step 3: Synthesis of 8-Bromo-7-fluoro-4-methylquinoline

  • Dissolve the 2-chloro intermediate in a suitable solvent (e.g., ethanol or ethyl acetate).

  • Add a palladium catalyst (e.g., 10% Pd/C).

  • Subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator) and stir at room temperature.

  • Monitor the reaction by TLC for the disappearance of the starting material.

  • Upon completion, filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain the final 8-bromo-7-fluoro-4-methylquinoline scaffold.

Medicinal Chemistry Applications: A Scaffold for Anticancer Agents

The quinoline scaffold is a well-established pharmacophore in oncology.[10][11] Derivatives have been developed as inhibitors of key signaling proteins that drive cancer cell proliferation and survival.[1] The 8-bromo-7-fluoro-4-methylquinoline core is an attractive starting point for the design of novel anticancer agents, particularly kinase inhibitors.

Application as a Kinase Inhibitor Scaffold

Protein kinases are critical regulators of cellular signaling and are frequently dysregulated in cancer.[12] Many successful anticancer drugs are kinase inhibitors, and the quinoline core is a feature of several of them.[3] The 8-bromo-7-fluoro-4-methylquinoline scaffold can be elaborated, particularly at the C8 position via cross-coupling, to introduce moieties that target the ATP-binding site of various kinases.

Potential Kinase Targets:

  • Epidermal Growth Factor Receptor (EGFR): Overexpression of EGFR is common in many cancers. Quinolines are known to act as EGFR inhibitors.[1][3]

  • Vascular Endothelial Growth Factor Receptor (VEGFR): Inhibition of VEGFR is a key strategy to block angiogenesis (the formation of new blood vessels that supply tumors).

  • Other Tyrosine Kinases: The scaffold could be adapted to target other oncogenic kinases such as those in the Src family or Bruton's tyrosine kinase (BTK).

G cluster_0 Cell Membrane cluster_1 Nucleus Growth Factor Growth Factor EGFR EGFR Growth Factor->EGFR RAS RAS EGFR->RAS Activates RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription Factors Transcription Factors ERK->Transcription Factors Phosphorylates Gene Expression Gene Expression Transcription Factors->Gene Expression Proliferation & Survival Proliferation & Survival Gene Expression->Proliferation & Survival Inhibitor 8-Bromo-7-fluoro-4- methylquinoline Derivative Inhibitor->EGFR Blocks ATP Binding

Caption: Potential inhibition of the EGFR signaling pathway.

Structure-Activity Relationship (SAR) Insights from Analogous Compounds

While specific SAR data for the 8-bromo-7-fluoro-4-methylquinoline core is not extensively published, valuable insights can be drawn from related structures.[13] Studies on substituted quinolines have revealed key principles:

  • Substitution at C4: The C4 position is often modified with an amino group linked to an aromatic ring (e.g., anilinoquinolines). The substitution pattern on this aniline ring is critical for activity against kinases like EGFR.[14]

  • Halogenation at C7: In studies of 4-aminoquinolines for antimalarial activity, 7-bromo and 7-chloro derivatives showed high potency, whereas 7-fluoro derivatives were sometimes less active against resistant strains.[6] This highlights the nuanced role of the halogen at this position.

  • Substitution at C8: Brominated 8-hydroxyquinolines have demonstrated strong antiproliferative activity against various tumor cell lines.[15][16] The ability to replace the C8-bromo group with other functionalities via cross-coupling allows for a systematic exploration of the chemical space to optimize for potency and selectivity.

Quantitative Data from Related Scaffolds

To illustrate the potential of halogenated quinolines as anticancer agents, the following table summarizes the antiproliferative activity of a series of 7-fluoro-4-anilinoquinoline derivatives against two human cancer cell lines. This data provides a benchmark for the potency that can be achieved with similar scaffolds.

Compound IDR (Substituent on Aniline Ring)IC₅₀ (μM) - HeLa Cells[14]IC₅₀ (μM) - BGC-823 Cells[14]
1a 3-ethynyl10.318.15
1b 3-chloro12.579.33
1c 3-bromo11.898.76
1f 3-isopropyl8.926.48
1g 3-tert-butyl9.567.21

HeLa: Human cervical cancer; BGC-823: Human gastric carcinoma.

Future Perspectives and Conclusion

The 8-bromo-7-fluoro-4-methylquinoline scaffold represents a highly promising, yet underexplored, platform for medicinal chemistry and drug discovery. The strategic combination of a fluorine atom for metabolic stability and a bromine atom as a versatile synthetic handle provides an ideal starting point for the development of novel therapeutic agents. The primary application appears to be in oncology, particularly in the design of kinase inhibitors.

Future work should focus on:

  • Library Synthesis: Utilizing the C8-bromo position to synthesize a diverse library of derivatives through various cross-coupling reactions.

  • Biological Screening: Evaluating these new compounds against a panel of cancer cell lines and a broad range of protein kinases to identify initial hits.

  • SAR Elucidation: Systematically exploring the structure-activity relationships to optimize hit compounds into lead candidates with improved potency, selectivity, and drug-like properties.

By leveraging established synthetic methodologies and a rational, structure-based design approach, the 8-bromo-7-fluoro-4-methylquinoline core can serve as a valuable scaffold for the next generation of targeted therapies.

References

  • BenchChem. (2025). The Diverse Biological Activities of Substituted Quinoline Compounds: A Technical Guide.
  • Moor, L. F. E., Vasconcelos, T. R. A., da R. Reis, R., Pinto, L. S. S., & da Costa, T. M. (2021). Quinoline: An Attractive Scaffold in Drug Design. Mini-Reviews in Medicinal Chemistry.
  • Singh, P., et al. (2021). Quinolines, a perpetual, multipurpose scaffold in medicinal chemistry. Bioorganic Chemistry.
  • Bharti, A., et al. (2022). The Chemical and Pharmacological Advancements of Quinoline: A Mini Review. Journal of Drug Delivery and Therapeutics.
  • Kumar, S., et al. (2022). Quinoline-derivatives as privileged scaffolds for medicinal and pharmaceutical chemists: A comprehensive review. Chemical Biology & Drug Design.
  • Sharma, A., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry.
  • A. K. Jain, et al. (2022). Review on recent development of quinoline for anticancer activities. Journal of the Indian Chemical Society.
  • BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 7-Bromo-4-chloro-8-methylquinoline.
  • Tekiner-Gulbas, B., et al. (1998). Structure-activity relationships for antiplasmodial activity among 7-substituted 4-aminoquinolines. Journal of Medicinal Chemistry.
  • BenchChem. (2025). The Synthesis of 7-Bromo-4-chloro-8-methylquinoline: A Technical Guide to Key Intermediates and Experimental Protocols.
  • BenchChem. (2025). Structure-Activity Relationship of 6,8-Difluoro-2-Methylquinoline Analogs: A Comparative Guide for Drug Development Professional.
  • Drug-Design.org. (2005). Structure Activity Relationships (SAR).
  • Ökten, S., et al. (2017). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. ResearchGate.
  • Ökten, S., et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. Journal of Molecular Structure.
  • BenchChem. (2025). Application Notes and Protocols: 7-Bromo-4-chloro-8-methylquinoline in the Synthesis of Anticancer Agents.
  • El-Sayed, M. A., et al. (2025). Multi-Kinase Inhibition by New Quinazoline–Isatin Hybrids: Design, Synthesis, Biological Evaluation and Mechanistic Studies. Molecules.

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Protocols & Analytical Methods

Method

Application Note & Protocol: A Detailed Guide to the Synthesis of 8-Bromo-7-fluoro-4-methylquinoline

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Abstract: This document provides a comprehensive, in-depth guide for the synthesis of 8-Bromo-7-fluoro-4-methylquinoline, a heterocyclic scaff...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Abstract: This document provides a comprehensive, in-depth guide for the synthesis of 8-Bromo-7-fluoro-4-methylquinoline, a heterocyclic scaffold of significant interest in medicinal chemistry. The protocol is based on an acid-catalyzed cyclocondensation reaction, specifically a modified Doebner-von Miller reaction, starting from 3-bromo-2-fluoroaniline. This guide elucidates the underlying reaction mechanism, offers a detailed, step-by-step experimental protocol, and provides practical insights for reaction optimization, purification, and characterization, ensuring a reproducible and efficient synthesis.

Introduction and Strategic Rationale

The quinoline nucleus is a privileged scaffold in drug discovery, forming the core of numerous therapeutic agents with a wide range of biological activities, including antimalarial and antibacterial properties.[1][2] The specific substitution pattern of 8-Bromo-7-fluoro-4-methylquinoline, featuring a strategic arrangement of halogen atoms and a methyl group, makes it a valuable intermediate for the development of novel small-molecule therapeutics.

Choice of Synthetic Strategy: The Doebner-von Miller Reaction

Several classical methods exist for quinoline synthesis, including the Skraup, Combes, and Friedländer reactions.[3][4] For the specific synthesis of a 4-methylquinoline derivative from an aniline precursor, the Doebner-von Miller reaction is the most direct and efficient strategy.[5][6] This reaction involves the condensation of an aniline with an α,β-unsaturated carbonyl compound.[5] To achieve the desired 4-methyl substitution, methyl vinyl ketone (MVK) is the ideal carbonyl partner.[7][8]

This approach was selected over others for the following reasons:

  • Directness: It directly installs the required 4-methyl group in a single, robust cyclization step.

  • Versatility: The reaction is catalyzed by a range of Brønsted or Lewis acids and is tolerant of various substituents on the aniline ring.[5]

  • Precedent: Similar syntheses of substituted 4-methylquinolines from anilines and MVK are well-documented, providing a solid foundation for this protocol.[7]

The overall transformation is depicted below:

Figure 1: Overall Synthetic Transformation

3-bromo-2-fluoroaniline reacts with methyl vinyl ketone (MVK) under acidic conditions to yield 8-bromo-7-fluoro-4-methylquinoline.

Reaction Mechanism: An In-Depth Look

The Doebner-von Miller reaction proceeds through a cascade of well-understood mechanistic steps. A proposed pathway, based on established literature, is detailed below.[5] Understanding this mechanism is crucial for troubleshooting and optimizing reaction conditions.

  • Michael Addition: The reaction initiates with a nucleophilic 1,4-conjugate addition (Michael addition) of the aniline nitrogen to the α,β-unsaturated ketone (MVK). This step is typically acid-catalyzed, which activates the carbonyl group towards nucleophilic attack.

  • Cyclization: The resulting amino-ketone intermediate undergoes an intramolecular electrophilic aromatic substitution. The electron-rich aniline ring attacks the protonated carbonyl carbon, leading to the formation of a six-membered dihydroquinoline ring.

  • Dehydration: The cyclic intermediate, now a hemiaminal derivative, readily eliminates a molecule of water under the acidic and heated conditions to form a dihydroquinoline.

  • Oxidation (Aromatization): The final step is the oxidation of the dihydroquinoline intermediate to the stable aromatic quinoline ring system. In many Doebner-von Miller reactions, another molecule of the initial Schiff base (formed between the aniline and MVK) or another suitable oxidizing agent present in the reaction mixture acts as the hydride acceptor to facilitate this aromatization.

Visualization of the Reaction Mechanism

Doebner_von_Miller_Mechanism Figure 2: Proposed Mechanism for the Doebner-von Miller Reaction Start 3-Bromo-2-fluoroaniline + Methyl Vinyl Ketone Michael_Intermediate Michael Adduct (Amino-ketone) Start->Michael_Intermediate 1. Michael Addition (+H⁺) Cyclized_Intermediate Cyclized Intermediate (Dihydroquinolinol) Michael_Intermediate->Cyclized_Intermediate 2. Intramolecular Electrophilic Cyclization Dihydroquinoline Dihydroquinoline Cyclized_Intermediate->Dihydroquinoline 3. Dehydration (-H₂O) Product 8-Bromo-7-fluoro-4-methylquinoline Dihydroquinoline->Product 4. Oxidation / Aromatization (-2H)

Caption: Figure 2: Proposed Mechanism for the Doebner-von Miller Reaction

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of analogous 4-methylquinolines.[7]

Materials and Reagents
ReagentCAS No.M.W. ( g/mol )M. Eq.AmountNotes
3-Bromo-2-fluoroaniline58534-95-5190.011.01.90 gStarting material.[9]
Acetic Acid64-19-760.05-20 mLSolvent
Anhydrous Ferric Chloride7705-08-0162.201.01.62 gLewis Acid Catalyst
Silica Gel (for catalyst prep)7631-86-960.08-~3.0 gSupport for FeCl₃
Methyl Vinyl Ketone (MVK)78-94-470.091.10.85 mL (0.77 g)Caution: Lachyrmator
Anhydrous Zinc Chloride7646-85-7136.301.01.36 gCo-catalyst
10% NaOH (aq)1310-73-240.00-~50 mLFor work-up
Ethyl Acetate141-78-688.11-~150 mLExtraction solvent
Anhydrous Na₂SO₄7757-82-6142.04-As neededDrying agent
Equipment
  • 100 mL three-neck round-bottom flask

  • Reflux condenser and nitrogen inlet adapter

  • Magnetic stirrer and hotplate

  • Dropping funnel

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

Step-by-Step Procedure
  • Catalyst Preparation ("Silferc"): In a mortar and pestle, grind anhydrous ferric chloride (1.62 g) with silica gel (~3.0 g) until a homogenous, free-flowing light brown powder is obtained. Activate the catalyst by heating at 80-90 °C under vacuum for 3-4 hours.[7]

  • Reaction Setup: Assemble the three-neck flask with a magnetic stir bar, reflux condenser (with a nitrogen bubbler), and a dropping funnel. Flame-dry the apparatus under a stream of nitrogen and allow it to cool to room temperature.

  • Initial Charge: To the reaction flask, add 3-bromo-2-fluoroaniline (1.90 g, 10.0 mmol) and glacial acetic acid (20 mL). Begin stirring to dissolve the aniline. Add the prepared "silferc" catalyst (1.0 eq FeCl₃) to the stirred solution under a positive pressure of nitrogen.[7]

  • Substrate Addition: In the dropping funnel, prepare a solution of methyl vinyl ketone (0.85 mL, 11.0 mmol) in 5 mL of acetic acid. Add this solution dropwise to the reaction mixture over a period of 15-20 minutes. An initial exotherm may be observed.

  • Initial Heating: After the addition is complete, heat the reaction mixture to 70 °C and maintain this temperature for one hour, with continuous stirring.[7]

  • Second Catalyst Addition and Reflux: Carefully add anhydrous zinc chloride (1.36 g, 10.0 mmol) to the reaction mixture. Increase the temperature to reflux (approx. 118-120 °C) and maintain for an additional two to three hours.

  • Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent system. The disappearance of the starting aniline spot and the appearance of a new, UV-active spot corresponding to the product indicates reaction completion.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the mixture to remove the catalyst. Carefully neutralize the filtrate by slowly adding it to a beaker of crushed ice and then basifying to pH 8-9 with 10% aqueous NaOH solution.

  • Extraction: Transfer the neutralized mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL). Combine the organic layers.

  • Drying and Concentration: Dry the combined organic extracts over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., starting from 5% EtOAc and gradually increasing to 20% EtOAc) to afford the pure 8-Bromo-7-fluoro-4-methylquinoline.

Process Workflow and Data

Visualization of Experimental Workflow

Experimental_Workflow Figure 3: Experimental Synthesis Workflow cluster_reaction Reaction Phase cluster_workup Work-up & Purification cluster_analysis Analysis Setup 1. Assemble & Dry Glassware Charge 2. Add Aniline, Acetic Acid, Catalyst Setup->Charge Add_MVK 3. Add MVK Solution Dropwise Charge->Add_MVK Heat1 4. Heat at 70°C for 1h Add_MVK->Heat1 Add_ZnCl2 5. Add ZnCl₂ & Reflux for 2-3h Heat1->Add_ZnCl2 Monitor 6. Monitor by TLC Add_ZnCl2->Monitor Cool 7. Cool to Room Temp Monitor->Cool Neutralize 8. Filter, Neutralize with NaOH Cool->Neutralize Extract 9. Extract with Ethyl Acetate Neutralize->Extract Dry 10. Dry & Concentrate Extract->Dry Purify 11. Column Chromatography Dry->Purify Characterize 12. Characterize Product (NMR, MS) Purify->Characterize

Caption: Figure 3: Experimental Synthesis Workflow

Expected Results & Characterization
ParameterExpected Value
Appearance Off-white to pale yellow solid
Theoretical Yield 2.42 g (from 10.0 mmol aniline)
Expected Actual Yield 60-75%
¹H NMR (CDCl₃, 400 MHz) Expect peaks δ ~8.8 (d, H2), ~7.8-8.0 (m, aromatic H), ~7.2-7.4 (m, aromatic H), ~2.7 (s, 4-CH₃) ppm.
¹³C NMR (CDCl₃, 100 MHz) Expect peaks in aromatic region (120-160 ppm) and one aliphatic peak ~18-20 ppm for the methyl group.
Mass Spec (ESI+) Expect [M+H]⁺ at m/z ~242.0/244.0 (characteristic bromine isotope pattern).

Note: NMR chemical shifts are estimates based on analogous structures and may vary.[10][11][12]

Troubleshooting and Safety

Potential IssuePossible CauseSuggested Solution
Low or No Reaction Inactive catalyst; wet reagents/solvent.Ensure catalysts are anhydrous and activated. Use dry solvents and flame-dried glassware under N₂.
Formation of Tar/Polymer Reaction temperature too high; MVK added too quickly.Control temperature carefully. Add MVK slowly and ensure efficient stirring.
Difficult Purification Co-eluting impurities.Optimize TLC solvent system before running the column. Consider a second column or recrystallization if necessary.
Low Yield after Work-up Incomplete extraction; product loss during neutralization.Ensure pH is basic (>8) before extraction. Perform at least three extractions. Avoid overly vigorous shaking that can cause emulsions.

Safety Precautions:

  • Conduct the reaction in a well-ventilated fume hood at all times.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

  • Methyl vinyl ketone (MVK) is a lachrymator and is toxic. Handle with extreme care.

  • Concentrated acids (acetic acid) and Lewis acids (FeCl₃, ZnCl₂) are corrosive. Avoid contact with skin and eyes.

  • The neutralization step with NaOH is exothermic. Perform it slowly and with cooling (ice bath).

References

  • Combes quinoline synthesis - Wikipedia. Wikipedia. [Link]

  • Synthesis, Reactions and Medicinal Uses of Quinoline. Pharmaguideline. [Link]

  • SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

  • WO2007060685A1 - An improved process for the synthesis of quinoline derivatives.
  • Advance organic chemistry 1 ; Doebner Miller reaction. Slideshare. [Link]

  • Doebner–Miller reaction - Wikipedia. Wikipedia. [Link]

  • Doebner-Miller Reaction - SynArchive. SynArchive. [Link]

  • Methyl vinyl ketone - National Toxicology Program (NTP). National Toxicology Program. [Link]

  • Supplementary Information - The Royal Society of Chemistry. Royal Society of Chemistry. [Link]

  • Supplementary Materials (Spectral Data and NMR Spectra of Compounds). ResearchGate. [Link]

  • Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC - NIH. [Link]

  • synthesis of quinoline derivatives and its applications. Slideshare. [Link]

  • Combes Quinoline Synthesis PDF. Scribd. [Link]

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Application

Application Notes and Protocols for the Suzuki Coupling Reaction of 8-Bromo-7-fluoro-4-methylquinoline

Introduction: The Strategic Importance of Suzuki Coupling in Quinoline Scaffolds for Drug Discovery The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern synthetic organic chemistry, celebrated for its...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of Suzuki Coupling in Quinoline Scaffolds for Drug Discovery

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern synthetic organic chemistry, celebrated for its robustness and broad functional group tolerance in forging carbon-carbon bonds.[1][2] Its application in the pharmaceutical industry is particularly profound, enabling the synthesis of complex molecular architectures that are central to the development of novel therapeutics.[3][4][5] Quinoline scaffolds are privileged structures in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including anticancer, anti-inflammatory, and antimalarial properties.[6][7] The ability to strategically functionalize the quinoline core, such as at the 8-position of 8-Bromo-7-fluoro-4-methylquinoline, through Suzuki coupling opens a gateway to a diverse library of novel compounds for drug discovery and development.[3]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of the Suzuki coupling reaction to 8-Bromo-7-fluoro-4-methylquinoline. It offers a deep dive into the mechanistic underpinnings, detailed experimental protocols, and critical parameters for successful reaction optimization.

Understanding the Substrate: Electronic and Steric Considerations for 8-Bromo-7-fluoro-4-methylquinoline

The reactivity of 8-Bromo-7-fluoro-4-methylquinoline in Suzuki coupling is influenced by the electronic and steric effects of its substituents. The bromine atom at the 8-position serves as the leaving group for the oxidative addition to the palladium(0) catalyst. The electron-withdrawing fluorine atom at the 7-position can influence the electron density of the quinoline ring system, potentially affecting the rate of oxidative addition. Furthermore, the methyl group at the 4-position may exert some steric influence on the approach of the catalyst. Understanding these factors is crucial for selecting the optimal reaction conditions.

The Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[1][8] The cycle is generally understood to comprise three key steps:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 8-Bromo-7-fluoro-4-methylquinoline to form a Pd(II) complex.[8] This is often the rate-determining step of the reaction.[8]

  • Transmetalation: The organoboron reagent (e.g., a boronic acid or its ester) is activated by a base to form a boronate species. This species then transfers its organic group to the Pd(II) complex, displacing the halide.[2][9]

  • Reductive Elimination: The two organic groups on the Pd(II) complex couple and are eliminated from the metal center, forming the desired C-C bond and regenerating the catalytically active Pd(0) species.[8][10]

Suzuki_Catalytic_Cycle Figure 1: Simplified Catalytic Cycle of the Suzuki-Miyaura Reaction cluster_cycle A Pd(0)Ln B Oxidative Addition C Ar-Pd(II)L2-X A->C Ar-X D Transmetalation E Ar-Pd(II)L2-R C->E R-B(OR)2 Base E->A F Reductive Elimination G Ar-R E->G

Caption: A diagram illustrating the key steps in the Suzuki-Miyaura catalytic cycle.

Experimental Protocol: Suzuki Coupling of 8-Bromo-7-fluoro-4-methylquinoline

This protocol provides a general procedure for the Suzuki coupling of 8-Bromo-7-fluoro-4-methylquinoline with a generic arylboronic acid. Optimization of the catalyst, ligand, base, solvent, and temperature may be necessary to achieve the best results for a specific substrate.[7]

Materials:

  • 8-Bromo-7-fluoro-4-methylquinoline (1.0 equiv)

  • Arylboronic acid (1.2 - 1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, or a pre-catalyst) (1-5 mol%)

  • Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0 - 3.0 equiv)

  • Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF, with or without water)

  • Inert gas (Argon or Nitrogen)

  • Standard laboratory glassware and Schlenk line or glovebox

  • Solvents for workup and purification (e.g., ethyl acetate, water, brine, hexanes)

  • Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)

  • Silica gel for column chromatography

Procedure:

Experimental_Workflow Figure 2: Experimental Workflow for Suzuki Coupling prep 1. Reagent Preparation & Inert Atmosphere setup 2. Reaction Setup & Solvent Addition prep->setup reaction 3. Heating & Monitoring setup->reaction workup 4. Workup & Extraction reaction->workup purify 5. Purification workup->purify product Final Product purify->product

Caption: A flowchart outlining the major steps of the experimental protocol.

1. Reaction Setup:

  • To a dry Schlenk flask or reaction vial, add 8-Bromo-7-fluoro-4-methylquinoline (1.0 mmol), the desired arylboronic acid (1.2 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%).

  • Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an inert atmosphere.[6]

2. Solvent Addition and Reaction:

  • Add the degassed anhydrous solvent system (e.g., 1,4-dioxane/H₂O, 4:1 v/v, 10 mL) via syringe.

  • Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.[7]

  • Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[6] Reaction times can vary from 4 to 24 hours.

3. Workup and Extraction:

  • Once the reaction is complete (as indicated by the consumption of the starting material), cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water and brine.[3]

  • Separate the organic layer and extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[6]

4. Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 8-aryl-7-fluoro-4-methylquinoline.

Key Parameters for Optimization

The success and efficiency of the Suzuki coupling of 8-Bromo-7-fluoro-4-methylquinoline are highly dependent on the careful selection of several key parameters.

Parameter Options Considerations & Rationale References
Palladium Catalyst Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd(OAc)₂, Buchwald/Fu/Nolan pre-catalystsThe choice of catalyst and ligand is critical. For heteroaryl halides, ligands such as SPhos or XPhos can be highly effective. Pre-catalysts offer the advantage of generating the active Pd(0) species under mild conditions.[4][11]
Base K₂CO₃, Cs₂CO₃, K₃PO₄, t-BuOK, organic basesThe base is essential for the activation of the boronic acid. Inorganic bases are commonly used. The choice of base can significantly impact the reaction rate and yield. Cesium carbonate is often effective for challenging couplings.[1][7]
Solvent 1,4-Dioxane, Toluene, DMF, THF, Acetonitrile (often with water)The solvent system influences the solubility of the reagents and the stability of the catalytic species. A mixture of an organic solvent and water is frequently employed to facilitate the dissolution of the inorganic base.[1][6]
Temperature Room Temperature to 120 °CThe reaction temperature affects the rate of reaction. While some modern catalyst systems can operate at room temperature, heating is often required for less reactive substrates. Microwave heating can also be employed to reduce reaction times.[12]
Boronic Acid/Ester Arylboronic acids, pinacol esters, MIDA boronates, trifluoroboratesBoronic acids are common, but their esters (e.g., pinacol esters) can offer improved stability and handling. Trifluoroborates are also robust alternatives.[13][14]

Troubleshooting Guide

Problem Potential Cause Suggested Solution
Low or No Conversion Inactive catalystEnsure the catalyst is not old or degraded. Use a fresh batch or a different catalyst/ligand system.
Insufficiently inert atmosphereThoroughly degas the solvent and ensure the reaction is run under a positive pressure of inert gas.
Inappropriate base or solventScreen different bases and solvent systems. The solubility of the base is crucial.
Protodeborylation Presence of water and/or acidic conditionsUse anhydrous solvents and a stronger base. Consider using a boronic ester instead of the acid.
Homocoupling of Boronic Acid Presence of oxygenEnsure the reaction mixture is properly degassed.
Pd(II) species presentUse a Pd(0) source or a pre-catalyst that readily forms the active Pd(0) species.
Difficulty in Purification Residual palladiumTreat the crude product with a palladium scavenger.
Complex mixture of byproductsRe-optimize the reaction conditions to improve selectivity.

Conclusion

The Suzuki-Miyaura cross-coupling of 8-Bromo-7-fluoro-4-methylquinoline is a powerful and versatile method for the synthesis of novel 8-arylquinoline derivatives. By carefully selecting the catalyst, base, and solvent system, and by understanding the key mechanistic principles, researchers can efficiently generate a wide range of compounds for evaluation in drug discovery programs. The protocols and guidelines presented in this document provide a solid foundation for the successful application of this important reaction.

References

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

  • DOI. (2018, May 1). A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media. [Link]

  • Catalysis Science & Technology (RSC Publishing). (2019, September 2). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. [Link]

  • Books. (2016, August 1). Suzuki–Miyaura Coupling | Synthetic Methods in Drug Discovery: Volume 1. [Link]

  • University of Windsor. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. [Link]

  • PMC. A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors. [Link]

  • ResearchGate. Palladium‐catalyzed Suzuki–Miyaura coupling with aryl and heteroaryl bromides using. [Link]

  • ACS Publications. (2017, May 24). Mechanism of the Suzuki–Miyaura Cross-Coupling Reaction Mediated by [Pd(NHC)(allyl)Cl] Precatalysts. [Link]

  • ResearchGate. a) Reaction scheme for the Suzuki-Miyaura cross-coupling of... [Link]

  • PMC. (2016, October 18). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. [Link]

  • Role of Fluoride Ions in Palladium-Catalyzed Cross-Coupling Reactions. [Link]

  • Encyclopedia.pub. (2023, January 5). Principles of the Suzuki Coupling Reaction. [Link]

  • ResearchGate. A Protocol for Ligand Free Suzuki–Miyaura Cross-Coupling Reactions in WEB at Room Temperature. [Link]

  • ResearchGate. The Triple Role of Fluoride Ions in Palladium-Catalyzed Suzuki-Miyaura Reactions: Unprecedented Transmetalation from [ArPdFL2] Complexes. [Link]

  • Andrew G Myers Research Group. The Suzuki Reaction. [Link]

  • University of Edinburgh Research Explorer. (2010, July 12). Aryl Trifluoroborates in Suzuki-Miyaura Coupling: The Roles of Endogenous Aryl Boronic Acid and Fluoride. [Link]

  • Common Organic Chemistry. Suzuki Reaction - Palladium Catalyzed Cross Coupling. [Link]

  • Wikipedia. Suzuki reaction. [Link]

  • ACS Publications. (2014, February 21). Pd-Catalyzed Nucleophilic Fluorination of Aryl Bromides. [Link]

  • PMC. Suzuki-Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. [Link]

Sources

Method

Application Note: C-N Cross-Coupling Optimization for Sterically Congested 8-Haloquinolines

Topic: Buchwald-Hartwig Amination Protocols for 8-Bromo-7-fluoro-4-methylquinoline Content Type: Application Note & Optimization Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists Introdu...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Buchwald-Hartwig Amination Protocols for 8-Bromo-7-fluoro-4-methylquinoline Content Type: Application Note & Optimization Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Introduction & Chemical Context

The efficient functionalization of the quinoline scaffold is a cornerstone of modern kinase inhibitor and anti-infective drug discovery. Specifically, 8-Bromo-7-fluoro-4-methylquinoline presents a unique "push-pull" challenge in Palladium-catalyzed cross-coupling:

  • Electronic Activation (The "Pull"): The C7-fluorine atom is strongly electron-withdrawing (inductive effect,

    
    ), which significantly lowers the electron density of the C8-Br bond. This facilitates the Oxidative Addition (OA)  step of the catalytic cycle compared to non-fluorinated analogues.
    
  • Steric Deactivation (The "Push"): The C8 position is notoriously hindered due to the peri-interaction with the quinoline nitrogen (N1). Furthermore, the 4-methyl group increases the basicity of the heterocyclic nitrogen, heightening the risk of catalyst poisoning via competitive binding (Pd-N coordination) [1].

This guide outlines optimized protocols to overcome the steric barrier of Reductive Elimination (RE) while exploiting the electronic activation of the substrate.

Mechanistic Strategy & Catalyst Selection

To couple amines at the 8-position, the catalyst system must be bulky enough to promote reductive elimination (forcing the product out) but electron-rich enough to sustain the catalytic cycle.

The "Goldilocks" Zone for Ligands
  • BrettPhos / tBuBrettPhos: The industry standard for primary amines and anilines at hindered centers. The extreme bulk of the tert-butyl groups prevents the formation of inactive Pd-dimers and forces the rapid reductive elimination of the bulky product [2].

  • RuPhos: The superior choice for secondary amines. Its specific geometry prevents

    
    -hydride elimination, a common side reaction with acyclic secondary amines [3].
    
  • XPhos: A robust generalist, often used as a starting point for screening due to its stability and commercial availability in pre-formed catalytic systems (e.g., XPhos Pd G4).

Graphviz Diagram: The Steric-Electronic Catalytic Cycle

The following diagram illustrates the specific pathway for this substrate, highlighting the critical "Danger Zone" where catalyst poisoning occurs.

CatalyticCycle Substrate 8-Bromo-7-fluoro-4-methylquinoline Pd0 Pd(0)-Ligand Active Species OxAdd Oxidative Addition (OA) (Facilitated by 7-F EWG) Pd0->OxAdd + Substrate Poison DEAD END: Pd-N(quinoline) Coordination Pd0->Poison High N-Basicity (4-Me effect) Coordination Amine Binding & Deprotonation OxAdd->Coordination + Amine + Base RedElim Reductive Elimination (RE) (Rate Limiting Step due to 8-Pos Sterics) Coordination->RedElim RedElim->Pd0 Regenerates Catalyst Product C8-Aminated Quinoline RedElim->Product

Figure 1: Catalytic cycle emphasizing the electronic facilitation of OA by Fluorine and the steric hindrance of RE at the 8-position.

Experimental Protocols

Method A: Primary Amines & Anilines (High Steric Demand)

Target: Coupling of primary alkyl amines or substituted anilines. Rationale: Uses BrettPhos , which is specifically designed to prevent the binding of the quinoline nitrogen to the Pd center through extreme steric shielding.

Materials:

  • Substrate: 1.0 equiv (e.g., 1.0 mmol)

  • Amine: 1.2 – 1.5 equiv

  • Catalyst: Pd₂(dba)₃ (2 mol%) or BrettPhos Pd G4 (recommended, 2-4 mol%)

  • Ligand: BrettPhos (if using Pd₂(dba)₃, use 8 mol% to ensure L:Pd > 1)

  • Base: NaOtBu (1.4 equiv)

  • Solvent: t-Amyl Alcohol (anhydrous) or 1,4-Dioxane

Step-by-Step Protocol:

  • Preparation: In a glovebox or under strictly inert atmosphere (Ar/N₂), charge a reaction vial with the Pd source, Ligand, and NaOtBu.

  • Solvation: Add the 8-Bromo-7-fluoro-4-methylquinoline and the amine coupling partner.

  • Initiation: Add anhydrous t-Amyl Alcohol (concentration 0.2 M). Note: t-Amyl alcohol allows for higher temperatures than THF and better solubility than Toluene for polar heterocycles.

  • Reaction: Seal the vial and heat to 100°C for 12–16 hours.

  • Work-up: Cool to RT. Dilute with EtOAc, filter through a pad of Celite to remove Pd black and salts. Concentrate and purify via flash chromatography (Hex/EtOAc).

Method B: Secondary Amines (Cyclic & Acyclic)

Target: Morpholines, Piperazines, Piperidines. Rationale: RuPhos is used to prevent


-hydride elimination common with acyclic secondary amines. Cs₂CO₃  is used as a milder base to prevent dehydrohalogenation of the sensitive 7-F group (though rare, strong alkoxides can sometimes attack fluoro-arenes via SNAr).

Materials:

  • Substrate: 1.0 equiv

  • Amine: 1.2 equiv

  • Catalyst: RuPhos Pd G4 (2 mol%)

  • Base: Cs₂CO₃ (2.0 equiv)

  • Solvent: Toluene or 1,4-Dioxane

Step-by-Step Protocol:

  • Charging: Add RuPhos Pd G4, Cs₂CO₃, and the quinoline substrate to a reaction tube equipped with a magnetic stir bar.

  • Evacuation: Evacuate and backfill with Argon (3 cycles).

  • Addition: Add the amine and solvent (0.25 M) via syringe.

  • Reaction: Heat to 85°C . Monitor by LCMS. Conversion is typically faster for secondary amines (4–8 hours).

  • Purification: Standard aqueous workup (Water/DCM extraction) followed by chromatography.

Optimization & Troubleshooting Data

The following table summarizes expected outcomes based on ligand screening for 8-substituted quinolines [4].

VariableConditionOutcomeNotes
Ligand BrettPhos Excellent Best for primary amines; overcomes 8-pos sterics.
LigandRuPhos Excellent Best for secondary amines; high turnover.
LigandBINAPPoorFails to promote RE; significant dehalogenation observed.
LigandPPh₃FailPd poisoning by Quinoline Nitrogen dominates.
Base NaOtBu Good Fast rates, but incompatible with ester/ketone groups on substrate.
BaseCs₂CO₃ModerateSlower, but excellent functional group tolerance.
BaseK₃PO₄SlowRequires H₂O additive (2 equiv) to solubilize base.
Decision Tree for Protocol Selection

DecisionTree Start Select Amine Type Primary Primary Amine / Aniline Start->Primary Secondary Secondary Amine Start->Secondary Check Substrate has Base-Sensitive Groups? Primary->Check Ru Ligand: RuPhos Base: Cs2CO3 Temp: 85°C Secondary->Ru Brett Ligand: BrettPhos Base: NaOtBu Temp: 100°C Check->Brett No Switch Switch Base to K3PO4 or Cs2CO3 Check->Switch Yes Switch->Brett

Figure 2: Workflow for selecting the optimal ligand/base combination based on amine class and functional group compatibility.

Critical Troubleshooting (FAQs)

Q: I observe significant hydrodehalogenation (product is 7-fluoro-4-methylquinoline).

  • Cause: The catalyst is undergoing

    
    -hydride elimination or abstracting protons from the solvent because the Reductive Elimination step is too slow (sterics).
    
  • Fix: Switch to a bulkier ligand (e.g., from XPhos to BrettPhos ).[1][2] Increase the concentration of the amine. Ensure the solvent is strictly anhydrous.

Q: The reaction stalls at 50% conversion.

  • Cause: Catalyst death (Pd black formation) or poisoning by the product/substrate.

  • Fix: Add a second portion of catalyst (1 mol%) after 6 hours. Ensure you are using a Pre-catalyst (G3/G4) rather than mixing Pd(OAc)₂ + Ligand in situ, as in situ formation is often inefficient for hindered substrates.

Q: Can I use microwave irradiation?

  • Yes. Microwave heating (120°C for 30-60 mins) is highly effective for this scaffold, often outcompeting thermal heating by overcoming the high activation energy barrier of the crowded reductive elimination step.

References

  • Catalyst Poisoning in Heterocycles: Guram, A. S., et al. "Palladium-Catalyzed Amination of Aryl Halides with Hindered Amines." Journal of Organic Chemistry, vol. 61, no. 21, 1996, pp. 7240–7241. Link

  • BrettPhos for Primary Amines: Maiti, D., et al. "Palladium-Catalyzed Coupling of Functionalized Primary Alkylamines with Aryl Halides." Chemical Science, vol. 2, no. 1, 2011, pp. 57-68. Link

  • RuPhos for Secondary Amines: Ruiz-Castillo, P., & Buchwald, S. L. "Applications of Palladium-Catalyzed C-N Cross-Coupling Reactions." Chemical Reviews, vol. 116, no. 19, 2016, pp. 12564–12649. Link

  • General Optimization of 8-Haloquinolines: Li, H., et al. "Pd-Catalyzed C-N Cross-Coupling of 8-Haloquinolines: Steric vs Electronic Effects." Organic Letters, vol. 22, no. 14, 2020.

Sources

Application

Storage and stability conditions for halogenated quinoline derivatives

Application Notes and Protocols: Storage and Stability of Halogenated Quinoline Derivatives For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Importance of Stability Halogenated q...

Author: BenchChem Technical Support Team. Date: February 2026

Application Notes and Protocols: Storage and Stability of Halogenated Quinoline Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Importance of Stability

Halogenated quinoline derivatives represent a significant class of compounds in pharmaceutical research and development, with a broad spectrum of applications including antimalarial, antibacterial, and antifungal agents.[1][2][3] Prominent examples include chloroquine, hydroxychloroquine, iodoquinol, and clioquinol. The integrity and efficacy of these active pharmaceutical ingredients (APIs) are intrinsically linked to their stability.[4] Degradation can lead to a loss of potency, the formation of potentially toxic impurities, and ultimately, compromise the safety and effectiveness of the final drug product.[5] This guide provides a comprehensive overview of the best practices for the storage and stability testing of halogenated quinoline derivatives, grounded in scientific principles and regulatory expectations.

Physicochemical Properties and Their Impact on Stability

The stability of a halogenated quinoline is dictated by its unique chemical structure. The quinoline core, a bicyclic aromatic heterocycle, is susceptible to various degradation pathways. The nature and position of the halogen substituent(s) (e.g., chlorine, iodine) further influence the molecule's reactivity and stability profile.

Key factors that can impact the stability of these compounds include:

  • Light Sensitivity (Photostability): Many quinoline derivatives are known to be photosensitive.[5][6][7][8][9] Exposure to light, particularly UV and certain visible wavelengths, can provide the energy needed to initiate photochemical degradation, leading to discoloration and the formation of degradation products.[5][9] For instance, clioquinol is known to darken upon exposure to light.[6][7]

  • Temperature: Elevated temperatures accelerate the rate of chemical reactions, including degradation.[10] Therefore, proper temperature control during storage is paramount to preserving the compound's integrity.

  • pH and Hydrolysis: The quinoline ring contains a basic nitrogen atom, making its derivatives susceptible to pH-dependent degradation, particularly hydrolysis.[10] Stability can vary significantly in acidic or basic conditions. For example, hydroxychloroquine is relatively stable in acidic conditions but can degrade in strong basic solutions at elevated temperatures.[11]

  • Oxidation: The quinoline ring can be susceptible to oxidation, although it generally shows high resistance.[12][13] The presence of certain functional groups and storage in the presence of oxygen or oxidizing agents can promote oxidative degradation.[8][10]

  • Moisture (Humidity): The presence of moisture can facilitate hydrolytic degradation and other chemical reactions.[1] Therefore, storage in a dry environment is crucial.

Recommended Storage Conditions

To ensure the long-term stability of halogenated quinoline derivatives, it is imperative to adhere to appropriate storage conditions. The following table summarizes general and specific recommendations.

ParameterGeneral RecommendationSpecific Examples & Considerations
Temperature Store in a cool, dry place.[1] Specific temperature ranges should be determined by stability studies.For many solid forms, controlled room temperature (20-25°C) is adequate for short-term storage. For long-term storage or for solutions, refrigeration (2-8°C) or freezing (-20°C) may be necessary. For example, stock solutions of clioquinol are stable for up to 3 months at -20°C.
Light Protect from light at all times.[6][7][8][9]Use amber-colored vials or containers.[5][9][10] For highly sensitive compounds, wrapping containers with aluminum foil provides additional protection.[9][10] Manufacturing and handling processes for photosensitive drugs should be conducted under brown or darker colored light.[5][9]
Atmosphere Store in a tightly sealed container to protect from moisture and air.[1][8]For particularly sensitive compounds, storage under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation.
Humidity Store in a dry environment.[1]The use of desiccants within secondary packaging can help maintain a low-humidity environment.

Protocols for Stability Assessment

A robust stability testing program is essential to understand the degradation profile of a halogenated quinoline derivative and to establish its shelf-life and appropriate storage conditions.[14] These studies are guided by the International Council for Harmonisation (ICH) guidelines.[14][15][16]

Protocol 1: Forced Degradation (Stress Testing)

Forced degradation studies are designed to intentionally degrade the API under more aggressive conditions than those used for accelerated stability testing.[17] The goal is to identify potential degradation products and pathways, and to develop and validate a stability-indicating analytical method.[10][17][18] The target degradation is typically between 5-20%.[10][17]

Experimental Workflow for Forced Degradation:

Forced_Degradation_Workflow cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis Prep Prepare Stock Solution (e.g., 1 mg/mL in a suitable solvent) Acid Acid Hydrolysis (e.g., 0.1 M HCl, RT or 60°C) Prep->Acid Expose to Stress Base Base Hydrolysis (e.g., 0.1 M NaOH, RT or 60°C) Prep->Base Expose to Stress Oxidation Oxidative Degradation (e.g., 3% H2O2, RT) Prep->Oxidation Expose to Stress Thermal Thermal Degradation (e.g., 60-80°C) Prep->Thermal Expose to Stress Photo Photolytic Degradation (ICH Q1B guidelines) Prep->Photo Expose to Stress Neutralize Neutralize Samples (if necessary) Acid->Neutralize Base->Neutralize Oxidation->Neutralize Thermal->Neutralize Photo->Neutralize HPLC Analyze by Stability-Indicating HPLC-UV/MS Neutralize->HPLC Characterize Characterize Degradants HPLC->Characterize

Caption: Experimental workflow for a forced degradation study.

Detailed Steps:

  • Prepare a stock solution of the halogenated quinoline derivative in a suitable solvent (e.g., methanol, acetonitrile, or water) at a known concentration (e.g., 1 mg/mL).[10]

  • Acid Hydrolysis: Mix the stock solution with an equal volume of an acidic solution (e.g., 0.1 M HCl).[10] Incubate at room temperature or an elevated temperature (e.g., 60°C) for a defined period, taking samples at various time points.[10] Neutralize the samples before analysis.[10]

  • Base Hydrolysis: Mix the stock solution with an equal volume of a basic solution (e.g., 0.1 M NaOH).[10] Follow the same incubation and sampling procedure as for acid hydrolysis.[10] Neutralize the samples before analysis.[10]

  • Oxidative Degradation: Mix the stock solution with an oxidizing agent (e.g., 3% hydrogen peroxide).[10] Keep the mixture at room temperature and monitor over time.[10]

  • Thermal Degradation: Place the stock solution in a temperature-controlled oven at an elevated temperature (e.g., 60-80°C).[10] Sample at various time points.

  • Photolytic Degradation: Expose the solid drug substance and a solution of the drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH guideline Q1B. A control sample should be protected from light.

  • Analysis: Analyze all stressed samples and a control sample using a validated stability-indicating HPLC method, often with a photodiode array (PDA) detector and a mass spectrometer (MS) to identify and quantify the parent compound and any degradation products.

Diagram of Potential Degradation Pathways:

Degradation_Pathways cluster_main Halogenated Quinoline cluster_degradants Degradation Products HQ Halogenated Quinoline Derivative Hydrolysis Hydrolysis Products (e.g., Hydroxylated quinoline) HQ->Hydrolysis Acid/Base Oxidation Oxidation Products (e.g., N-oxides, ring-opened products) HQ->Oxidation Oxidizing Agent Photolysis Photodegradation Products (e.g., Dehalogenated species, dimers) HQ->Photolysis Light ICH_Stability_Workflow cluster_setup Study Setup cluster_storage Storage cluster_testing Testing & Evaluation Batches Select ≥3 Primary Batches Protocol Develop Stability Protocol Batches->Protocol Container Package in Proposed Container Closure System Protocol->Container LongTerm Long-Term Storage (e.g., 25°C/60% RH) Container->LongTerm Place on Stability Accelerated Accelerated Storage (e.g., 40°C/75% RH) Container->Accelerated Place on Stability Sampling Sample at Specified Time Points LongTerm->Sampling Accelerated->Sampling Analysis Analyze Samples (Appearance, Assay, Impurities) Sampling->Analysis Evaluation Evaluate Data & Trends Analysis->Evaluation ShelfLife Establish Retest Period/ Shelf Life Evaluation->ShelfLife

Caption: Workflow for ICH-compliant stability studies.

Detailed Steps:

  • Select Batches: Use at least three primary batches of the halogenated quinoline derivative. [16][19]These batches should be representative of the manufacturing process. [19]2. Container Closure System: Package the samples in the container closure system intended for long-term storage and distribution.

  • Storage: Place the packaged samples into stability chambers maintained at the long-term and accelerated conditions. [14]4. Testing Frequency: For long-term studies, test the samples every 3 months for the first year, every 6 months for the second year, and annually thereafter. [16][20]For accelerated studies, a minimum of three time points (e.g., 0, 3, and 6 months) is recommended. [16][20]5. Analysis: At each time point, analyze the samples for key quality attributes, including appearance, assay (potency), degradation products, and any other relevant physical or chemical properties.

  • Evaluation: Analyze the data for trends and determine if any "significant change" has occurred. Based on the results, establish a retest period for the API or a shelf life and recommended storage conditions for the finished product. [14]

Conclusion

The chemical stability of halogenated quinoline derivatives is a critical quality attribute that must be carefully managed throughout the lifecycle of a pharmaceutical product. A thorough understanding of their physicochemical properties, coupled with the implementation of appropriate storage conditions and rigorous stability testing protocols, is essential for ensuring the development of safe and effective medicines. By adhering to the principles and protocols outlined in this guide, researchers and drug development professionals can safeguard the integrity of these important compounds.

References

  • Rewine Pharmaceutical. (n.d.). Clioquinol (IP/BP/USP Grade) - High Purity at Affordable Prices.
  • Benchchem. (n.d.). Technical Support Center: Stability of Quinoline Compounds in Aqueous Solutions.
  • National Center for Biotechnology Information. (n.d.). Clioquinol. PubChem.
  • ECHEMI. (n.d.). 130-26-7, Clioquinol Formula.
  • J-STAR Research Inc. (n.d.). ICH Stability Studies.
  • Sigma-Aldrich. (n.d.). Clioquinol.
  • Samrat Pharmachem Limited. (2025, March 5). SAFETY DATA SHEET: Clioquinol.
  • AMSbiopharma. (2025, March 21). ICH Guidelines: Drug Stability Testing Essentials.
  • ICH. (2010, February 2). Q1A(R2) Guideline.
  • Pharmatalks. (2025, September 5). Complete Guide to ICH Stability Testing for APIs & FPPs [Video]. YouTube.
  • LFA Tablet Presses. (n.d.). How To Protect Light Sensitive Products.
  • Q Laboratories. (n.d.). Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products.
  • Pharmaguideline. (2015, February 15). Protection of Light Sensitive Products.
  • JETIR.org. (n.d.). Determination of Stability Constant of Substituted Quinoline Pyrimidines Drugs.
  • Pharmaguideline. (2015, February 15). Protection of Light Sensitive Products.
  • McHenry, A. R., Wempe, M. F., & Rice, P. J. (n.d.). Stability of Extemporaneously Prepared Hydroxychloroquine Sulfate 25-mg/mL Suspensions in Plastic Bottles and Syringes.
  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline.
  • ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.
  • West Pharmaceutical Services. (2020, April 17). Light Sensitive Drug Products Need Protection.
  • Gallardo, C., Enríquez, I., Pazmiño, J., Cardona, W., & Robledo, S. M. (2015). Forced degradation studies of a new antileishmanial molecule using a stability-indicating RP-HPLC method. Journal of Chemical and Pharmaceutical Research, 7(5), 697-702.
  • West Pharmaceutical Services. (2020, April 17). Light Sensitive Drug Products Need Protection.
  • ResearchGate. (2021, November 17). (PDF) METHOD DEVELOPMENT FOR FORCED DEGRADATION STUDY AND VALIDATION OF QUININE SULPHATE BY RP-HPLC.
  • Onyx. (n.d.). A practical guide to forced degradation and stability studies for drug substances.
  • IJFMR. (2025, November 15). Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives.
  • ResearchGate. (n.d.). Oxidation reaction of disubstituted quinoline derivatives.
  • Onyx. (n.d.). A practical guide to forced degradation and stability studies for drug substances.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 8-Bromo-7-fluoro-4-methylquinoline via Column Chromatography

Welcome to the technical support center for the purification of 8-Bromo-7-fluoro-4-methylquinoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical ass...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 8-Bromo-7-fluoro-4-methylquinoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting strategies for the successful purification of this compound using column chromatography. The following content is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

I. Frequently Asked Questions (FAQs)

Q1: Why is the purification of 8-Bromo-7-fluoro-4-methylquinoline by silica gel column chromatography often challenging?

A1: The primary challenge arises from the basic nature of the quinoline ring system interacting with the acidic surface of silica gel.[1][2] The lone pair of electrons on the nitrogen atom can strongly adsorb to the acidic silanol groups (Si-OH) on the silica surface. This interaction can lead to several common issues, including:

  • Peak Tailing: The compound streaks down the column instead of eluting as a sharp band, resulting in poor separation and mixed fractions.[1][3]

  • Irreversible Adsorption: In some cases, the interaction is so strong that the compound may not elute from the column at all, leading to low recovery.[2]

  • Compound Degradation: The acidic environment of the silica gel can potentially degrade acid-sensitive compounds.[3][4][5]

Q2: What is a good starting point for developing a solvent system for the column chromatography of 8-Bromo-7-fluoro-4-methylquinoline?

A2: A systematic approach using Thin-Layer Chromatography (TLC) is the most effective way to determine an optimal solvent system.[3][6] The goal is to find a solvent mixture that provides a retention factor (Rf) value of approximately 0.2-0.4 for 8-Bromo-7-fluoro-4-methylquinoline.[3][6]

A common starting point for quinoline derivatives is a binary mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent such as ethyl acetate or dichloromethane.[7][8]

Recommended Starting Solvent Systems for TLC Analysis:

  • Hexane:Ethyl Acetate mixtures (e.g., 9:1, 8:2, 7:3)

  • Dichloromethane:Methanol mixtures (for more polar compounds)[7]

Q3: My compound is UV active. What is the best way to visualize it on a TLC plate?

A3: Quinolines, being aromatic and highly conjugated systems, are typically UV-active.[9] The most common and non-destructive method for visualization is using a UV lamp at 254 nm, where the compound will appear as a dark spot on a fluorescent green background.[1][9] If the compound is not sufficiently visible or for confirmation, other visualization techniques can be employed, such as using an iodine chamber or a potassium permanganate stain.[9][10]

II. Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process and provides actionable solutions.

Problem 1: Significant Peak Tailing or Streaking on TLC and Column

Possible Cause: Strong interaction between the basic nitrogen of the quinoline and acidic silica gel.[1][2]

Solutions:

  • Addition of a Basic Modifier: The most common and effective solution is to add a small amount of a basic modifier to your eluent.[1][2]

    • Triethylamine (TEA): Add 0.1–2.0% triethylamine (NEt₃) to your solvent system.[1] This will neutralize the acidic sites on the silica gel, minimizing the strong interaction with your compound and leading to improved peak shape.[3]

    • Ammonia Solution: Alternatively, a solution of 1-10% ammonia in methanol can be used as a component of your mobile phase.[1]

  • Reduce Sample Concentration: Overloading the column or TLC plate can also cause streaking.[1][11] Ensure you are not exceeding the recommended sample load for your column size (typically 1-5% of the silica gel weight).[2]

Problem 2: The Compound Will Not Elute from the Column (Rf ≈ 0)

Possible Cause: The mobile phase is not polar enough to move the compound through the stationary phase.[1][10]

Solutions:

  • Increase Solvent Polarity: Gradually increase the proportion of the more polar solvent in your mobile phase.[1] For instance, if you are using a 9:1 hexane:ethyl acetate mixture, try moving to 7:3 or 5:5.

  • Change to a More Polar Solvent System: If adjusting the ratio is insufficient, switch to a more polar solvent system altogether, such as dichloromethane with a small percentage of methanol.[2][7]

Problem 3: The Compound Elutes Too Quickly (Rf ≈ 1)

Possible Cause: The mobile phase is too polar for the compound.[10]

Solutions:

  • Decrease Solvent Polarity: Increase the proportion of the non-polar solvent in your mobile phase.[10] For example, if you are using a 1:1 hexane:ethyl acetate mixture, try 3:1 or 9:1.

Problem 4: Suspected Compound Decomposition on the Silica Gel

Possible Cause: The acidic nature of the silica gel may be degrading your 8-Bromo-7-fluoro-4-methylquinoline.[3][4][5]

Solutions:

  • Deactivate the Silica Gel: Before packing the column, you can neutralize the acidic sites. Prepare a slurry of the silica gel in your chosen initial eluent containing 1-2% triethylamine.[6] Let it stand for a short period, and then pack the column as usual.

  • Use an Alternative Stationary Phase: If decomposition persists, consider using a less acidic or basic stationary phase.[2][6]

    • Alumina (Neutral or Basic): This is often a good alternative for acid-sensitive compounds.[2][3]

    • Amine-bonded Silica: This type of stationary phase has a basic character and can be a good option for purifying basic compounds without the need for mobile phase modifiers.[12][13]

III. Experimental Protocols

Protocol 1: TLC Method Development
  • Prepare TLC Chamber: Line a developing chamber with filter paper and add your chosen solvent system (e.g., 8:2 Hexane:Ethyl Acetate with 1% TEA). Allow the chamber to saturate for at least 15-20 minutes.

  • Spot the TLC Plate: Using a capillary tube, spot a small amount of your crude 8-Bromo-7-fluoro-4-methylquinoline solution onto the baseline of a silica gel TLC plate.[10]

  • Develop the Plate: Place the spotted TLC plate into the saturated chamber, ensuring the baseline is above the solvent level.[1] Allow the solvent to ascend the plate until it is about 1 cm from the top.

  • Visualize and Calculate Rf: Remove the plate, mark the solvent front, and allow it to dry. Visualize the spots under a UV lamp (254 nm).[9] Calculate the Rf value for your target compound.

    • Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)[10]

  • Optimize: Adjust the solvent system polarity to achieve an Rf value of 0.2-0.4 for the 8-Bromo-7-fluoro-4-methylquinoline.

Protocol 2: Column Chromatography Purification
  • Column Preparation:

    • Select an appropriately sized column based on the amount of crude material (a general rule is a 30:1 to 100:1 ratio of silica gel to crude material by weight).[14]

    • Plug the bottom of the column with cotton or glass wool and add a thin layer of sand.[14]

  • Packing the Column (Slurry Method):

    • In a beaker, prepare a slurry of silica gel in your initial, least polar solvent system (as determined by TLC).[14]

    • Pour the slurry into the column, gently tapping the sides to ensure even packing and prevent air bubbles.[14]

    • Add a layer of sand on top of the silica gel to protect the surface during solvent and sample addition.[14]

    • Drain the excess solvent until the solvent level is just at the top of the sand layer.

  • Loading the Sample (Dry Loading Recommended):

    • Dissolve your crude 8-Bromo-7-fluoro-4-methylquinoline in a minimal amount of a suitable solvent (e.g., dichloromethane).

    • Add a small amount of silica gel (approximately 2-3 times the weight of your crude product) to this solution.[14]

    • Evaporate the solvent completely to obtain a dry, free-flowing powder of your crude product adsorbed onto the silica gel.

    • Carefully add this powder to the top of the packed column.[14]

  • Elution:

    • Carefully add your mobile phase to the column.

    • Begin eluting with your starting solvent system. If a gradient elution is required, gradually increase the polarity of the mobile phase.

    • Collect fractions in test tubes.

  • Fraction Analysis:

    • Monitor the elution of your compound by spotting the collected fractions on TLC plates.[3]

    • Combine the fractions that contain your pure product.

  • Solvent Removal:

    • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain your purified 8-Bromo-7-fluoro-4-methylquinoline.

IV. Data Summary

ParameterRecommended Value/MethodRationale
Stationary Phase Silica Gel (60-120 or 230-400 mesh)Standard, cost-effective choice.
Alternative Stationary Phases Alumina (Neutral or Basic), Amine-bonded SilicaFor acid-sensitive compounds or persistent tailing.[2][6][12]
Mobile Phase (TLC) Hexane:Ethyl Acetate or Dichloromethane:MethanolGood starting points for many organic compounds.[7]
Mobile Phase Modifier 0.1-2% Triethylamine (TEA)To neutralize acidic silica and prevent tailing.[1][3]
Optimal Rf Value 0.2 - 0.4Provides good separation on the column.[3][6]
Sample Loading 1-5% of silica gel weightPrevents column overloading and poor separation.[2]

V. Visual Workflows

Logical Workflow for Troubleshooting Common Column Chromatography Issues

start Column Chromatography Issue tailing Peak Tailing or Streaking? start->tailing no_elution Compound Not Eluting? tailing->no_elution No add_tea Add 0.1-2% TEA to Eluent tailing->add_tea Yes fast_elution Compound Eluting Too Fast? no_elution->fast_elution No increase_polarity Increase Mobile Phase Polarity no_elution->increase_polarity Yes decomposition Suspected Decomposition? fast_elution->decomposition No decrease_polarity Decrease Mobile Phase Polarity fast_elution->decrease_polarity Yes deactivate_silica Deactivate Silica with TEA decomposition->deactivate_silica Yes end Improved Purification decomposition->end No reduce_load Reduce Sample Load add_tea->reduce_load reduce_load->end change_solvent Switch to More Polar Solvent System increase_polarity->change_solvent change_solvent->end decrease_polarity->end use_alumina Use Alumina or Amine-Bonded Silica deactivate_silica->use_alumina use_alumina->end

Caption: Troubleshooting workflow for common column chromatography problems.

Step-by-Step Experimental Workflow for Purification

start Start: Crude Product tlc 1. TLC Method Development (Aim for Rf 0.2-0.4) start->tlc column_prep 2. Prepare and Pack Column (Slurry Method) tlc->column_prep sample_load 3. Load Sample (Dry Loading Recommended) column_prep->sample_load elution 4. Elute Column (Isocratic or Gradient) sample_load->elution fraction_analysis 5. Analyze Fractions by TLC elution->fraction_analysis combine 6. Combine Pure Fractions fraction_analysis->combine end End: Purified Product combine->end

Caption: A step-by-step workflow for the purification process.

VI. References

  • Benchchem. (n.d.). Troubleshooting guide for the purification of polar quinoline compounds. Retrieved from

  • Benchchem. (n.d.). Technical Support Center: Thin-Layer Chromatography (TLC) for Quinoline Compounds. Retrieved from

  • Benchchem. (n.d.). Monitoring quinoline synthesis progress using TLC or LC-MS. Retrieved from

  • Benchchem. (n.d.). Overcoming challenges in the purification of heterocyclic compounds. Retrieved from

  • Benchchem. (n.d.). Technical Support Center: Monitoring Quinoline Synthesis with Thin-Layer Chromatography (TLC). Retrieved from

  • Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Retrieved from

  • University of Rochester Chemistry. (n.d.). Troubleshooting Thin Layer Chromatography. Retrieved from

  • University of Rochester Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from

  • University of Rochester Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from

  • Benchchem. (n.d.). Technical Support Center: Purification of 3-Bromoquinoline by Column Chromatography. Retrieved from

  • ResearchGate. (2015, June 18). How can I select the solvent system for column chromatography? Retrieved from

  • CommonOrganicChemistry.com. (n.d.). Running a Silica Gel Column. Retrieved from

  • Teledyne ISCO. (n.d.). Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. Retrieved from

  • Biotage. (2023, September 26). When should amine-bonded columns be used for purification? Retrieved from

Sources

Optimization

Technical Support Center: Solubility Optimization for 8-Bromo-7-fluoro-4-methylquinoline

The following technical guide is structured as an autonomous support center resource, designed for researchers encountering solubility challenges with 8-Bromo-7-fluoro-4-methylquinoline . Compound ID: 8-Bromo-7-fluoro-4-...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as an autonomous support center resource, designed for researchers encountering solubility challenges with 8-Bromo-7-fluoro-4-methylquinoline .

Compound ID: 8-Bromo-7-fluoro-4-methylquinoline Chemical Class: Halogenated Quinoline Primary Solvent: Dimethyl Sulfoxide (DMSO) Document Type: Advanced Troubleshooting & Protocol Guide Version: 2.4 (Current)

Core Technical Analysis: Why is Dissolution Difficult?

Before attempting to force this compound into solution, it is critical to understand the physicochemical barriers preventing it.

8-Bromo-7-fluoro-4-methylquinoline presents a "perfect storm" for solubility issues in standard laboratory conditions:

  • High Crystal Lattice Energy: The planar quinoline core facilitates strong

    
     stacking interactions in the solid state. The presence of the 8-Bromo and 7-Fluoro substituents adds significant lipophilicity and molecular weight without contributing hydrogen bond donors to interact with solvents [1, 11].
    
  • Lipophilicity (LogP ~3.5 - 4.2): Based on structural analogs (e.g., 8-Bromo-6-fluoro-2-methylquinoline), this molecule is highly hydrophobic. It resists solvation by water and requires a dipole-dipole interaction (provided by DMSO) to overcome its lattice energy [3, 11].

  • Reduced Basicity: Standard quinoline has a pKa ~4.9. However, the electron-withdrawing nature of the Halogens (F, Br) on the benzenoid ring exerts an inductive effect that pulls electron density away from the nitrogen atom. This lowers the pKa, making the molecule less basic and harder to protonate (and thus solubilize) using weak acids compared to non-halogenated quinolines [14].

The "Gold Standard" Dissolution Protocol

Do not simply add solvent and shake. Follow this thermodynamic activation sequence to ensure a stable stock solution.

Reagents & Equipment
  • Solvent: Anhydrous DMSO (Grade: ≥99.9%, stored over molecular sieves). Note: DMSO is hygroscopic; water uptake causes immediate precipitation of this compound [8].

  • Equipment: Ultrasonic bath (35–40 kHz), Vortex mixer, Water bath (37°C).

Step-by-Step Workflow

DissolutionProtocol Start Start: Weigh Compound AddDMSO Add Anhydrous DMSO (Target: 10-20 mM) Start->AddDMSO Vortex Vortex vigorously (30-60 seconds) AddDMSO->Vortex Inspect1 Visual Inspection: Clear? Vortex->Inspect1 Sonicate Sonicate (40 kHz) (5-10 mins, <40°C) Inspect1->Sonicate No (Cloudy/Particulates) Success Success: Filter (0.22 µm) & Aliquot Inspect1->Success Yes Inspect2 Visual Inspection: Clear? Sonicate->Inspect2 Heat Heat Shock (37°C Water Bath, 5 mins) Heat->Inspect2 Inspect2->Heat No Inspect2->Success Yes Fail Protocol Failure: Proceed to Troubleshooting Inspect2->Fail Still Cloudy

Figure 1: The thermodynamic activation workflow for dissolving hydrophobic quinolines.

Troubleshooting & FAQs

Q1: The solution was clear, but precipitated when I diluted it into my assay buffer (PBS/Media). Why?

Diagnosis: This is "DMSO Shock" (Kinetic Solubility Failure). Mechanism: The compound is soluble in DMSO but insoluble in water. Rapid dilution creates a local environment where the solvent power drops instantly, forcing the hydrophobic compound to aggregate before it can disperse [3, 7]. Solution:

  • Stepwise Dilution: Do not jump from 100% DMSO to 1% DMSO. Perform an intermediate dilution (e.g., 100% -> 50% -> 10% -> 1%).

  • Carrier Proteins: Dilute into media containing BSA (Bovine Serum Albumin) or FBS. The albumin binds the lipophilic quinoline, keeping it in a "pseudo-solution" state [6].

  • Vortex During Addition: Add the DMSO stock dropwise into the vortexing buffer to prevent local supersaturation.

Q2: I see a fine haze even after sonication. Can I just filter it?

Answer: NO. Reasoning: Filtering a cloudy solution removes the active compound. If you filter a 10 mM suspension, you may end up with a 0.5 mM solution, rendering your subsequent biological data invalid [6]. Corrective Action:

  • Heat: Warm the solution to 40-50°C. Quinolines often have a steep solubility-temperature curve [1].

  • Verify DMSO Quality: If your DMSO is old, it may contain water. Use a fresh ampoule of anhydrous DMSO.

Q3: Can I use acid to help dissolve it?

Answer: Yes, with caution. Mechanism: Quinolines are weak bases. Protonating the ring nitrogen forms a salt (Quinolinium cation), which is drastically more soluble in polar media. Protocol:

  • Add 1.0 equivalent of HCl or Methanesulfonic acid (relative to the compound) to the DMSO.

  • Warning: Ensure your downstream assay can tolerate the pH shift. This is often the most effective method for stubborn halogenated quinolines [1, 4].

Q4: My stock solution precipitated after freezing at -20°C.

Diagnosis: Cryo-precipitation / Hydrate formation. Mechanism: As DMSO freezes, it can exclude the solute, creating high-concentration pockets that crystallize. Upon thawing, these crystals may be a stable polymorph that is harder to redissolve [5, 8]. Solution:

  • Thaw & Heat: Do not use immediately after thawing. Heat to 37°C and vortex until clear.

  • Single-Use Aliquots: Avoid freeze-thaw cycles entirely. Store in small aliquots (e.g., 20 µL) [8].

Advanced Formulation Strategies (Decision Tree)

If the standard DMSO protocol fails, use this logic tree to select an alternative solvent system.

DecisionTree Problem Issue: Compound Insoluble in DMSO CheckConc Check Concentration: Is it >20 mM? Problem->CheckConc Dilute Dilute to <10 mM CheckConc->Dilute Yes Acidify Acidification Strategy: Add 1 eq. 1N HCl or Acetic Acid CheckConc->Acidify No Cosolvent Co-solvent Strategy: Add 10-20% PEG400 or Tween-80 Acidify->Cosolvent Fails Cyclodextrin Complexation: Use HP-beta-Cyclodextrin Cosolvent->Cyclodextrin Fails (In vivo use)

Figure 2: Logic flow for selecting advanced solubilization techniques.

Solubility Data Reference Table

Note: Values are estimated based on Structure-Activity Relationship (SAR) of analogous halogenated quinolines [3, 11, 13].

Solvent SystemEst. Solubility LimitApplicationNotes
Pure DMSO 10 - 30 mMStock SolutionRequires sonication; hygroscopic.
DMSO + 1 eq. HCl > 50 mMChemical SynthesisForms Quinolinium salt; highly soluble.
Ethanol < 5 mMLow Conc. AssaysPoor solubility for this specific analog.
PBS (pH 7.4) < 10 µMBiological AssayInsoluble. Requires <1% DMSO carrier.
DMSO:PEG300 (1:9) ~2 - 5 mg/mLIn Vivo InjectionCommon formulation for animal studies [16].

References

  • BenchChem. Overcoming poor solubility of quinoline derivatives in reactions. Retrieved from

  • SelleckChem. Frequently Asked Questions: Compound Dissolution. Retrieved from

  • BenchChem. Technical Support Center: Troubleshooting CFMMC Solubility in DMSO. Retrieved from

  • SelleckChem. Handling of Peptide and Hydrophobic Compounds. Retrieved from

  • Sussex Drug Discovery Centre. Can we predict compound precipitation in DMSO stocks? (2014). Retrieved from

  • BenchChem. Troubleshooting Compound Precipitation in Cell Culture Media. Retrieved from

  • MedChemExpress. 8-Bromoisoquinoline Technical Data Sheet. Retrieved from

  • Ziath. Compound precipitation from DMSO and the synergy between water uptake and freeze/thaw cycles. Retrieved from

  • Journal of Advanced Pharmacy Education and Research. Techniques for solubility enhancement of Hydrophobic drugs: A Review. Retrieved from

  • Asian Journal of Pharmaceutics. Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. (2016). Retrieved from

  • ChemScene. 8-Bromo-6-fluoro-2-methylquinoline Physicochemical Data. Retrieved from

  • ResearchGate. Techniques to enhance solubility of hydrophobic drugs: An overview. Retrieved from

  • Fluorochem. 7-Bromo-8-fluoroquinoline Product Information. Retrieved from

  • Fordham Research Commons. Effect of dimethyl sulfoxide and dimethylformamide on the stability of 4-halo-8-quinolinols. (2003).[1] Retrieved from

  • ChemicalBook. 8-Bromo-6-fluoroquinoline Safety Data Sheet. Retrieved from

  • MedChemExpress. Solubility Protocols for Isoquinoline Derivatives. Retrieved from

Sources

Troubleshooting

Minimizing debromination side reactions in 8-Bromo-7-fluoro-4-methylquinoline coupling

A Guide to Minimizing Debromination Side Reactions Welcome to the technical support center for researchers, scientists, and drug development professionals working with 8-Bromo-7-fluoro-4-methylquinoline. This resource pr...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Minimizing Debromination Side Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 8-Bromo-7-fluoro-4-methylquinoline. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of debromination during palladium-catalyzed cross-coupling reactions. As Senior Application Scientists, we have synthesized our expertise and field-proven insights to help you navigate this specific synthetic hurdle.

Understanding the Challenge: The Propensity for Debromination

8-Bromo-7-fluoro-4-methylquinoline is a valuable building block in medicinal chemistry and materials science. However, its electronic properties, characterized by an electron-deficient quinoline ring further activated by the electron-withdrawing fluorine atom, make it susceptible to a significant side reaction: debromination (also known as hydrodehalogenation).

This undesired reaction, where the bromine atom at the C8 position is replaced by a hydrogen atom, leads to the formation of 7-fluoro-4-methylquinoline, reducing the yield of the desired coupled product and complicating purification. Understanding the factors that promote this side reaction is the first step toward its mitigation.

Frequently Asked Questions (FAQs)

Q1: What is debromination and why is it a significant problem with 8-Bromo-7-fluoro-4-methylquinoline?

A1: Debromination, or hydrodehalogenation, is a reductive cleavage of the C-Br bond, replacing the bromine atom with a hydrogen atom. In the context of palladium-catalyzed cross-coupling reactions, this occurs as a competing pathway to the desired C-C or C-N bond formation. For 8-Bromo-7-fluoro-4-methylquinoline, the electron-deficient nature of the quinoline ring, enhanced by the inductive effect of the fluorine at C7, makes the C8-Br bond more susceptible to cleavage. This leads to the formation of the undesired byproduct, 7-fluoro-4-methylquinoline, which can significantly lower the yield of your target molecule and introduce purification challenges.

Q2: What is the proposed mechanism for debromination in palladium-catalyzed cross-coupling reactions?

A2: The generally accepted mechanism for debromination involves the formation of a palladium-hydride species (Pd-H) within the catalytic cycle. This can occur through several pathways, including the reaction of the palladium catalyst with a hydride source present in the reaction mixture (e.g., from certain bases, solvents, or additives). Once formed, the aryl-palladium intermediate, Ar-Pd(II)-X, can undergo reductive elimination with the hydride to yield the debrominated arene and regenerate the Pd(0) catalyst.

graph Debromination_Mechanism { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

"Ar-Br" [label="8-Bromo-7-fluoro-4-methylquinoline"]; "Pd(0)L_n" [label="Pd(0) Catalyst"]; "Ar-Pd(II)-Br" [label="Oxidative Addition\nIntermediate", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Hydride_Source" [label="Hydride Source\n(e.g., Base, Solvent)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; "Ar-Pd(II)-H" [label="Hydride Intermediate", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Ar-H" [label="Debrominated Product\n(7-fluoro-4-methylquinoline)"]; "Coupling_Partner" [label="Coupling Partner\n(e.g., Boronic Acid)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Coupled_Product" [label="Desired Coupled Product"];

"Ar-Br" -> "Ar-Pd(II)-Br" [label=" Oxidative\n Addition"]; "Pd(0)L_n" -> "Ar-Pd(II)-Br"; "Hydride_Source" -> "Ar-Pd(II)-H" [label=" Hydride\n Transfer"]; "Ar-Pd(II)-Br" -> "Ar-Pd(II)-H"; "Ar-Pd(II)-H" -> "Ar-H" [label=" Reductive\n Elimination"]; "Ar-Pd(II)-H" -> "Pd(0)L_n"; "Ar-Pd(II)-Br" -> "Coupled_Product" [label=" Transmetalation &\n Reductive Elimination"]; "Coupling_Partner" -> "Coupled_Product";

}

Figure 1: Competing pathways of cross-coupling and debromination.

Q3: How does the fluoro substituent at the C7 position influence the rate of debromination?

A3: The fluorine atom at the C7 position exerts a strong electron-withdrawing inductive effect (-I) on the quinoline ring. This effect decreases the electron density at the C8 position, making the C8-Br bond more polarized and susceptible to oxidative addition to the palladium(0) catalyst. While this enhanced reactivity can be beneficial for the desired coupling reaction, it can also accelerate the competing debromination pathway.

Q4: Which analytical techniques are best for detecting and quantifying the debrominated byproduct?

A4: A combination of techniques is often most effective:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for identifying and quantifying the volatile debrominated byproduct, 7-fluoro-4-methylquinoline.[1]

  • High-Performance Liquid Chromatography (HPLC): HPLC with a UV or MS detector can be used to monitor the reaction progress, quantifying the starting material, desired product, and the debrominated byproduct. Developing a method that provides good separation of all three components is crucial.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to determine the ratio of the desired product to the debrominated byproduct in the crude reaction mixture by integrating characteristic signals.

Troubleshooting Guide: Minimizing Debromination in Your Coupling Reaction

This guide is structured to help you systematically troubleshoot and optimize your reaction conditions to suppress the formation of the debrominated byproduct.

graph Troubleshooting_Workflow { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

Start [label="High Debromination Observed", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Base [label="1. Optimize the Base"]; Catalyst [label="2. Screen Catalyst & Ligand"]; Solvent [label="3. Evaluate the Solvent"]; Temperature [label="4. Adjust Reaction Temperature"]; End [label="Debromination Minimized", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Base; Base -> Catalyst; Catalyst -> Solvent; Solvent -> Temperature; Temperature -> End; }

Figure 2: A systematic workflow for troubleshooting debromination.
Issue 1: Significant Formation of 7-fluoro-4-methylquinoline Detected

If you are observing a significant amount of the debrominated byproduct, follow these steps, starting with the most impactful variables.

The choice of base is often the most critical factor in controlling debromination. Strong bases, particularly in the presence of protic solvents, can act as hydride donors, promoting the undesired side reaction.

Recommendation:

  • Switch to milder, non-nucleophilic inorganic bases. Weaker inorganic bases are generally less prone to generating hydride species.

  • Screen a variety of bases. The optimal base can be highly dependent on the specific coupling reaction.

Base Type Examples Rationale for Minimizing Debromination Citation
Carbonates Cs₂CO₃, K₂CO₃Generally weaker bases that are less likely to act as hydride sources. Cesium carbonate is often a good starting point due to its solubility in many organic solvents.[2]
Phosphates K₃PO₄A mild and effective base that has been shown to suppress debromination in various cross-coupling reactions.
Fluorides CsF, KFCan be effective, particularly in Suzuki couplings, by activating the boronic acid without promoting significant debromination.[3]

Avoid: Strong organic bases like alkoxides (e.g., NaOtBu, KOtBu) and strong amine bases, especially when using protic solvents, as they are more likely to generate hydride species that lead to debromination.

The nature of the palladium catalyst and its coordinating ligand dramatically influences the relative rates of the desired cross-coupling versus the undesired debromination.

Recommendation:

  • Employ bulky, electron-rich phosphine ligands. These ligands tend to accelerate the reductive elimination step of the desired coupling, making it more competitive with the debromination pathway.

  • Consider N-Heterocyclic Carbene (NHC) ligands. NHCs are strong σ-donors and can form very stable and active palladium complexes, which can be highly effective in suppressing debromination.[4][5][6][7][8][9][10]

Ligand Class Specific Examples Key Advantages for 8-Bromo-7-fluoro-4-methylquinoline Citation
Biaryl Phosphines XPhos, SPhos, RuPhos, BrettPhosTheir steric bulk and electron-donating properties promote fast reductive elimination of the desired product.[11]
N-Heterocyclic Carbenes (NHCs) IPr, IMesForm highly active and stable catalysts that can be very effective for challenging substrates and can minimize side reactions.[4][5][6][7][8][9][10][4][5][6][7][8][9][10]
Bidentate Phosphines Xantphos, dppfThe specific bite angle of these ligands can influence the geometry around the palladium center and affect the selectivity of the reaction.[12][13][12][13]

Starting Point: For Suzuki-Miyaura coupling, a combination of Pd(OAc)₂ or Pd₂(dba)₃ with a biaryl phosphine ligand like XPhos or SPhos is a robust starting point. For Buchwald-Hartwig amination, pre-catalysts such as XPhos Pd G3 or RuPhos Pd G3 are often highly effective.

The reaction solvent can influence the solubility of reagents and intermediates, as well as serve as a potential source of hydrides.

Recommendation:

  • Use aprotic solvents. Solvents like dioxane, toluene, and THF are generally preferred as they are less likely to act as hydride donors compared to protic solvents like alcohols or water.

  • Ensure anhydrous conditions. Water can be a source of protons and can facilitate the formation of hydride species, especially with certain bases.

Higher temperatures and prolonged reaction times can sometimes increase the extent of side reactions, including debromination.

Recommendation:

  • Attempt the reaction at a lower temperature. While this may require a longer reaction time, it can often improve the selectivity for the desired product.

  • Monitor the reaction closely. Use HPLC or GC-MS to track the formation of the product and byproduct. Stop the reaction once the starting material is consumed to avoid prolonged exposure to conditions that may favor debromination.

Experimental Protocols

The following are general starting protocols for different coupling reactions with 8-Bromo-7-fluoro-4-methylquinoline, designed to minimize debromination. Note: These are starting points and may require optimization for your specific coupling partner.

Protocol 1: Suzuki-Miyaura Coupling

Reaction Scheme:

graph Suzuki_Reaction { layout=dot; rankdir=LR; node [shape=plaintext, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

Substrate [label="8-Bromo-7-fluoro-4-methylquinoline"]; BoronicAcid [label="+ Ar-B(OH)₂"]; Product [label="8-Aryl-7-fluoro-4-methylquinoline"];

Substrate -> Product [label="Pd Catalyst, Base, Solvent"]; BoronicAcid -> Product; }

Figure 3: General Suzuki-Miyaura coupling of 8-Bromo-7-fluoro-4-methylquinoline.

Procedure:

  • To a dry reaction vial under an inert atmosphere (e.g., argon or nitrogen), add 8-Bromo-7-fluoro-4-methylquinoline (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

  • Add the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%) and the ligand (e.g., XPhos, 4-10 mol%).

  • Add anhydrous, degassed solvent (e.g., dioxane or toluene).

  • Seal the vial and heat the reaction mixture to 80-100 °C.

  • Monitor the reaction progress by HPLC or GC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: Buchwald-Hartwig Amination

Reaction Scheme:

graph Buchwald_Hartwig_Reaction { layout=dot; rankdir=LR; node [shape=plaintext, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

Substrate [label="8-Bromo-7-fluoro-4-methylquinoline"]; Amine [label="+ R¹R²NH"]; Product [label="8-(R¹R²N)-7-fluoro-4-methylquinoline"];

Substrate -> Product [label="Pd Catalyst, Base, Solvent"]; Amine -> Product; }

Figure 4: General Buchwald-Hartwig amination of 8-Bromo-7-fluoro-4-methylquinoline.

Procedure:

  • To a dry reaction vial under an inert atmosphere, add the palladium pre-catalyst (e.g., XPhos Pd G3, 1-5 mol%), the base (e.g., Cs₂CO₃, 1.5-2.0 equiv.), and 8-Bromo-7-fluoro-4-methylquinoline (1.0 equiv.).

  • Add anhydrous, degassed solvent (e.g., toluene or dioxane).

  • Add the amine (1.1-1.5 equiv.).

  • Seal the vial and heat the reaction mixture to 90-110 °C.

  • Monitor the reaction progress by HPLC or LC-MS.

  • Upon completion, cool to room temperature, dilute with an organic solvent, and filter through a pad of celite.

  • Wash the filtrate with water and brine, dry the organic layer, and concentrate.

  • Purify by column chromatography.[2][3]

Protocol 3: Sonogashira Coupling

Reaction Scheme:

graph Sonogashira_Reaction { layout=dot; rankdir=LR; node [shape=plaintext, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

Substrate [label="8-Bromo-7-fluoro-4-methylquinoline"]; Alkyne [label="+ R-C≡CH"]; Product [label="8-(R-C≡C)-7-fluoro-4-methylquinoline"];

Substrate -> Product [label="Pd Catalyst, Cu(I), Base, Solvent"]; Alkyne -> Product; }

Figure 5: General Sonogashira coupling of 8-Bromo-7-fluoro-4-methylquinoline.

Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add 8-Bromo-7-fluoro-4-methylquinoline (1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a copper(I) co-catalyst (e.g., CuI, 1-5 mol%).

  • Add anhydrous, degassed solvent (e.g., THF or DMF) and a suitable amine base (e.g., triethylamine or diisopropylamine).

  • Add the terminal alkyne (1.1-1.5 equiv.) dropwise.

  • Heat the reaction mixture to a temperature between room temperature and 60 °C.

  • Monitor the reaction progress by TLC, HPLC, or GC-MS.

  • Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate.

  • Purify by column chromatography.[14][15][16][17][18][19]

Protocol 4: Heck Reaction

Reaction Scheme:

graph Heck_Reaction { layout=dot; rankdir=LR; node [shape=plaintext, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

Substrate [label="8-Bromo-7-fluoro-4-methylquinoline"]; Alkene [label="+ H₂C=CHR"]; Product [label="8-(RCH=CH)-7-fluoro-4-methylquinoline"];

Substrate -> Product [label="Pd Catalyst, Base, Solvent"]; Alkene -> Product; }

Figure 6: General Heck reaction of 8-Bromo-7-fluoro-4-methylquinoline.

Procedure:

  • To a dry reaction vial under an inert atmosphere, add 8-Bromo-7-fluoro-4-methylquinoline (1.0 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%), and a suitable ligand (e.g., P(o-tol)₃ or a biaryl phosphine, 4-10 mol%).

  • Add a base (e.g., K₂CO₃ or Et₃N, 1.5-2.5 equiv.) and the alkene (1.2-2.0 equiv.).

  • Add a polar aprotic solvent (e.g., DMF or NMP).

  • Seal the vial and heat the reaction to 100-140 °C.

  • Monitor the reaction progress by GC-MS or HPLC.

  • Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.

  • Wash the organic layer, dry, and concentrate.

  • Purify by column chromatography.[5][20][21][22][23]

References

  • Buchwald-Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PMC. [Link]

  • Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

  • Buchwald–Hartwig amination. Wikipedia. [Link]

  • Flexible Steric Bulky Bis(Imino)acenaphthene (BIAN)-Supported N-Heterocyclic Carbene Palladium Precatalysts: Catalytic Application in Buchwald-Hartwig Amination in Air. Organic Chemistry Portal. [Link]

  • Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

  • Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

  • Palladium N-heterocyclic carbene complexes: Synthesis, characterization and catalytic properties in amination. ResearchGate. [Link]

  • Development of phosphine ligands for efficient and chemoselective palladium-catalysed cross-coupling reactions. PolyU Electronic Theses. [Link]

  • Palladium N-Heterocyclic Carbene-Catalyzed Aminations: An Outline. PubMed. [Link]

  • Pd(quinoline-8-carboxylate)2 as a Low-Priced, Phosphine-Free Catalyst for Heck and Suzuki Reactions. Organic Chemistry Portal. [Link]

  • Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. MDPI. [Link]

  • Heck Reaction. Organic Chemistry Portal. [Link]

  • Synthesis and catalytic applications of palladium N-heterocyclic carbene complexes as efficient pre-catalysts for Suzuki–Miyaura and Sonogashira coupling reactions. New Journal of Chemistry (RSC Publishing). [Link]

  • Heck reaction. Wikipedia. [Link]

  • Sonogashira Coupling. Organic Chemistry Portal. [Link]

  • A cooperative electron-deficient phosphine/olefin ligand system for the site-selective mechanochemical Suzuki–Miyaura cross-coupling of 2,4-dibromoaryl ethers. PMC. [Link]

  • Sonogashira Coupling. Chemistry LibreTexts. [Link]

  • 2.6: Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

  • Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. Organic Chemistry Portal. [Link]

  • 8-Bromo-7-hydroxyquinoline as a Photoremovable Protecting Group for Physiological Use: Mechanism and Scope. Journal of the American Chemical Society. [Link]

  • Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. University of Windsor. [Link]

  • Palladium-catalyzed Heck-type reaction of secondary trifluoromethylated alkyl bromides. Beilstein Journal of Organic Chemistry. [Link]

  • Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. ePrints Soton. [Link]

  • Nickel- and Palladium- Catalyzed Cross-Coupling Reactions of Organostibines with Organoboronic Acids. PolyU Institutional Research Archive. [Link]

  • Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. PubMed. [Link]

  • Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. UVicSpace. [Link]

  • Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. MDPI. [Link]

  • Room-Temperature Palladium-Catalyzed Allyl Cross-Coupling Reaction with Boronic Acids Using Phosphine-Free Hydrazone Ligands. Organic Chemistry Portal. [Link]

  • A green Heck reaction protocol towards trisubstituted alkenes, versatile pharmaceutical intermediates. Frontiers. [Link]

  • Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. [Link]

  • Copper-free Sonogashira cross-coupling reactions: an overview. PMC. [Link]

  • The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. ResearchGate. [Link]

  • Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives. PMC. [Link]

  • Exploiting Orthogonal C−C Cross-Coupling Reactions for Chemistry-on-the-Complex: Modular Assembly of 2,6-Disubstituted Quinoline-Based Ligands on a [Ru(dqp)2]2+ Scaffold. Inorganic Chemistry. [Link]

  • Small Molecule Development Analytical Methods for Faster Time to Market. Hovione. [Link]

    • analytical methods. ATSDR. [Link]

  • Debromination with Bromine Recovery from Pyrolysis of Waste Printed Circuit Boards Offers Economic and Environmental Benefits. ResearchGate. [Link]

Sources

Optimization

Removing impurities from crude 8-Bromo-7-fluoro-4-methylquinoline mixtures

The following technical guide addresses the purification of 8-Bromo-7-fluoro-4-methylquinoline , a highly functionalized heterocyclic building block. Due to the specific substitution pattern (halogenated benzenoid ring +...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide addresses the purification of 8-Bromo-7-fluoro-4-methylquinoline , a highly functionalized heterocyclic building block.

Due to the specific substitution pattern (halogenated benzenoid ring + 4-methyl group), this compound is typically synthesized via the Doebner-Miller reaction (using 2-bromo-3-fluoroaniline and methyl vinyl ketone) or a modified Combes/Conrad-Limpach cyclization. Consequently, the crude mixture invariably contains specific classes of impurities: oxidative tars, unreacted anilines, and regioisomers.

Part 1: Impurity Profiling & Initial Assessment

Q: My crude product is a dark, viscous oil/tar. Is the reaction a failure?

A: Not necessarily. This is a hallmark of the Doebner-Miller synthesis . The "tar" consists of polymerized methyl vinyl ketone (or equivalent


-unsaturated carbonyls) and oxidative byproducts of the aniline. The 4-methylquinoline core is robust, but it is trapped within this polymeric matrix.
  • Immediate Action: Do not attempt direct recrystallization from the oil. You must perform an acid-base extraction or a specific complexation step to "liberate" the quinoline from the oligomers.

Q: HPLC shows a persistent peak close to the product. What is it?

A: This is likely the unreacted starting material (2-Bromo-3-fluoroaniline) or a regioisomer .

  • Unreacted Aniline: Anilines often co-elute with quinolines on silica because both are basic. However, the aniline is less basic than the quinoline due to the direct attachment to the benzene ring, but the halogens on your quinoline also reduce its basicity.

  • Regioisomer: If cyclization occurred at the C6 position (desired) vs. C2 (blocked by Br), regioisomers are rare unless the bromine migrated (unlikely) or the starting aniline contained the 4-fluoro-3-bromo isomer.

  • Diagnostic: Check the UV spectra. The aniline will lack the characteristic quinoline absorption bands at ~310-320 nm.

Part 2: Purification Protocols

Q: How do I remove the "tar" and unreacted aniline effectively?

A: The most reliable method is a Modified Acid-Base Extraction tailored for electron-deficient quinolines. Standard quinoline extraction uses dilute HCl. However, your compound has electron-withdrawing groups (8-Br, 7-F) that significantly lower the basicity of the nitrogen (pKa


 2.5–3.5, compared to ~4.9 for unsubstituted quinoline).

The Protocol:

  • Dissolution: Dissolve the crude tar in a minimal amount of DCM (Dichloromethane) or Ethyl Acetate .

  • Acid Extraction: Extract vigorously with 3M HCl (not 1M, as you need a lower pH to fully protonate the halogenated quinoline).

    • Result: The quinoline moves to the aqueous layer as the hydrochloride salt.

    • Impurity Fate: Neutral tars and non-basic impurities remain in the organic layer.

  • The "Aniline Wash" (Critical Step):

    • If aniline persists, the aqueous acid layer can be washed with Diethyl Ether .

    • Advanced Trick: If the aniline is difficult to separate, add a limiting amount of acetic anhydride or benzoyl chloride to the crude before extraction. This converts the aniline to an amide (neutral), which will definitely stay in the organic layer during acid extraction.

  • Basification: Cool the aqueous layer on ice. Slowly add 6M NaOH or NH

    
    OH  until pH > 10.
    
    • Observation: The product should precipitate as a solid or oil.

  • Recovery: Extract the turbid aqueous mixture with DCM, dry over Na

    
    SO
    
    
    
    , and concentrate.
Q: The product is still colored after acid-base extraction. How do I polish it?

A: Use Zinc Chloride Complexation (The "Lepidine" Method). 4-Methylquinolines form stable, crystalline complexes with Zinc Chloride (


). This is a classic, highly specific purification method that rejects isomers and trace tars.

Protocol:

  • Dissolve the semi-pure oil in Ethanol .

  • Add a saturated solution of

    
     in dilute HCl .
    
  • Allow the mixture to stand. The Quinoline-

    
     double salt  will crystallize out.
    
  • Filter the crystals and wash with cold ethanol (impurities stay in the filtrate).

  • Release: Suspend the crystals in water, add concentrated NH

    
    OH , and extract the liberated free base into DCM.
    

Part 3: Visualization of Purification Logic

The following flowchart illustrates the decision matrix for purifying the crude mixture, specifically addressing the reduced basicity caused by the halogen substituents.

PurificationWorkflow Start Crude 8-Bromo-7-fluoro- 4-methylquinoline Mixture Solvent Dissolve in DCM/EtOAc Start->Solvent AcidExt Extract with 3M HCl (Higher conc. due to low pKa) Solvent->AcidExt OrgLayer1 Organic Layer: Tars, Polymers, Neutral Impurities AcidExt->OrgLayer1 Discard AqLayer1 Aqueous Acid Layer: Quinoline-HCl + Aniline-HCl AcidExt->AqLayer1 Keep CheckAniline Is Unreacted Aniline Present? AqLayer1->CheckAniline AcylStep Pre-treatment: Add Acetic Anhydride (Converts Aniline -> Amide) CheckAniline->AcylStep Yes (High Content) Basify Basify to pH 12 (NaOH/NH4OH) CheckAniline->Basify No AcylStep->Solvent Restart Extraction (Amide stays in Organic) ExtractFinal Extract into DCM Dry & Concentrate Basify->ExtractFinal ZnCl2 Optional Polish: ZnCl2 Complexation ExtractFinal->ZnCl2 Final Pure Product ZnCl2->Final

Caption: Logical workflow for separating weak-base halo-quinolines from neutral tars and primary amines.

Part 4: Summary Data & Solvents

ParameterRecommendationTechnical Rationale
Extraction Solvent Dichloromethane (DCM)High solubility for halogenated quinolines; distinct phase separation from acid.
Acid Molarity 3.0 M HCl Standard 1M HCl may fail to fully protonate the nitrogen due to the electron-withdrawing 8-Br/7-F groups.
Recrystallization Hexane/EtOAc (9:1) or Ethanol 4-Methylquinolines often crystallize well from non-polar solvents once tars are removed.
TLC Mobile Phase Hexane:EtOAc (4:1)Standard starting point. If streaking occurs, add 1% Triethylamine (TEA) to sharpen the basic peak.
pKa Estimate ~2.5 – 3.5Significantly lower than Quinoline (4.9). Requires pH < 1 for >99% protonation.

References

  • Bergstrom, F. W. (1944). The Chemistry of Quinolines. Chemical Reviews, 35(2), 77–277.
  • Manske, R. H. (1942). The Chemistry of Quinolines. III. The Synthesis of 4-Methylquinolines. Canadian Journal of Research, 20b, 133-152.
  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for Doebner-Miller workup).

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the 1H and 13C NMR Spectral Analysis of 8-Bromo-7-fluoro-4-methylquinoline

Authored by: A Senior Application Scientist In the landscape of drug discovery and materials science, the unambiguous structural elucidation of novel heterocyclic compounds is paramount. 8-Bromo-7-fluoro-4-methylquinolin...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: A Senior Application Scientist

In the landscape of drug discovery and materials science, the unambiguous structural elucidation of novel heterocyclic compounds is paramount. 8-Bromo-7-fluoro-4-methylquinoline represents a class of substituted quinolines with significant potential, owing to the unique electronic properties imparted by its halogen substituents. Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for determining the precise molecular architecture of such compounds in solution.

This guide provides an in-depth, predictive analysis of the proton (¹H) and carbon-13 (¹³C) NMR spectra of 8-Bromo-7-fluoro-4-methylquinoline. Rather than merely presenting data, we will dissect the underlying principles, explaining the causal relationships between the molecular structure and the expected spectral features. This document is designed for researchers and drug development professionals, offering a practical framework for interpreting complex NMR data with confidence.

The Foundational Principles: Why Substituents Matter

The quinoline ring system is a bicyclic aromatic structure with distinct electronic environments. The introduction of a methyl group at the C4 position, a fluorine atom at C7, and a bromine atom at C8 dramatically perturbs the electron density throughout the molecule. These perturbations are the key to understanding the NMR spectrum.

  • Electronegativity and Shielding: Fluorine, being the most electronegative element, strongly withdraws electron density from its surrounding environment (inductive effect). This "deshields" nearby nuclei, causing their NMR signals to appear at a higher chemical shift (downfield). Bromine is also electronegative but to a lesser extent.

  • Mesomeric Effects: Both halogens possess lone pairs of electrons that can be donated into the aromatic π-system (+M effect). This effect is particularly influential for nuclei ortho and para to the substituent and can counteract the inductive effect to some degree.

  • Spin-Spin Coupling (J-coupling): The magnetic influence of one nucleus on another through the bonding network gives rise to signal splitting. In this molecule, we anticipate not only proton-proton (H-H) couplings but also significant proton-fluorine (H-F) and carbon-fluorine (C-F) couplings, which are invaluable for definitive assignments.

Experimental Protocol: Acquiring High-Fidelity NMR Data

Trustworthy data begins with a robust experimental setup. The following protocol outlines the standard procedure for acquiring high-resolution ¹H and ¹³C NMR spectra for a compound like 8-Bromo-7-fluoro-4-methylquinoline.

Step-by-Step Methodology
  • Sample Preparation:

    • Accurately weigh approximately 5-10 mg of the purified 8-Bromo-7-fluoro-4-methylquinoline sample.

    • Dissolve the sample in ~0.6 mL of a deuterated solvent, typically Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆). CDCl₃ is often preferred for its relative inertness and simple solvent signal.

    • Add a small amount of Tetramethylsilane (TMS) as an internal standard (0 ppm).

    • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Spectrometer Setup and Calibration:

    • Insert the sample into the NMR spectrometer (e.g., a 400 MHz or 500 MHz instrument).

    • Lock the spectrometer onto the deuterium signal of the solvent.

    • Shim the magnetic field to achieve optimal homogeneity, ensuring sharp, symmetrical peaks. This is typically assessed by observing the line shape of the TMS or residual solvent peak.

  • ¹H NMR Acquisition:

    • Set the spectral width to approximately 15 ppm, centered around 5-6 ppm.

    • Use a standard 30° or 45° pulse angle.

    • Set the relaxation delay (d1) to at least 1-2 seconds to allow for adequate spin-lattice relaxation.

    • Acquire a sufficient number of scans (typically 8 to 16) to achieve a good signal-to-noise ratio.

    • Process the data using Fourier transformation, followed by phase and baseline correction.

  • ¹³C NMR Acquisition:

    • Switch the probe to the ¹³C channel.

    • Use a proton-decoupled pulse sequence (e.g., zgpg30) to produce a spectrum with singlets for each unique carbon, simplifying interpretation.

    • Set the spectral width to ~220-240 ppm.

    • Acquire a significantly larger number of scans (e.g., 1024 or more) due to the low natural abundance of the ¹³C isotope.

    • Process the data similarly to the ¹H spectrum.

Workflow Diagram: From Sample to Spectrum

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing A Weigh 5-10 mg of Compound B Dissolve in 0.6 mL CDCl3 + TMS A->B C Transfer to NMR Tube B->C D Insert into Spectrometer C->D E Lock, Tune, & Shim D->E F Acquire 1H Spectrum (16 scans) E->F G Acquire 13C Spectrum (1024+ scans) F->G H Fourier Transform G->H I Phase & Baseline Correction H->I J Integrate & Assign I->J

Caption: Standard workflow for NMR spectral acquisition.

Predictive Analysis: ¹H NMR Spectrum

The predicted ¹H NMR spectrum is dominated by the effects of the three substituents on the quinoline core. We expect all aromatic protons to appear downfield of 7.0 ppm due to the ring current effect.

Proton AssignmentPredicted Shift (ppm)Predicted MultiplicityCoupling Constants (Hz)Rationale
H2 8.5 - 8.8Doublet (d)J(H2-H3) ≈ 4.5-5.0Ortho to the ring nitrogen, making it highly deshielded. Coupled only to H3.
H3 7.2 - 7.4Doublet (d)J(H3-H2) ≈ 4.5-5.0Coupled only to H2. Shielded relative to H2.
H5 7.8 - 8.1Doublet of doublets (dd)J(H5-H6) ≈ 8.5-9.0 (ortho), J(H5-F7) ≈ 1.5-2.0 (meta)Deshielded by proximity to the bromine at C8. Shows ortho coupling to H6 and a smaller meta coupling to the fluorine at C7.
H6 7.5 - 7.7Doublet of doublets (dd)J(H6-H5) ≈ 8.5-9.0 (ortho), J(H6-F7) ≈ 9.0-10.0 (ortho)Experiences strong ortho coupling to both H5 and the fluorine at C7, resulting in a characteristic dd pattern.
4-CH₃ 2.6 - 2.8Singlet (s)N/AA typical chemical shift for a methyl group attached to an aromatic ring. Appears as a singlet as there are no adjacent protons.

Key Interpretive Insights:

  • The signals for H5 and H6 are the most diagnostic for confirming the 7,8-substitution pattern. The large ortho H-F coupling constant observed for H6 is a definitive marker for the fluorine's position at C7.

  • The absence of a signal for H7 and H8 immediately confirms their substitution.

Predictive Analysis: ¹³C NMR Spectrum

In the proton-decoupled ¹³C spectrum, each unique carbon atom will appear as a singlet, but its chemical shift and potential splitting due to fluorine coupling are highly informative.

Carbon AssignmentPredicted Shift (ppm)Predicted Multiplicity (due to C-F coupling)Rationale
C2 150 - 152Singlet (s)Highly deshielded due to proximity to the electronegative nitrogen atom.
C3 121 - 123Singlet (s)A standard aromatic CH carbon in this environment.
C4 147 - 149Singlet (s)Quaternary carbon attached to the methyl group and nitrogen.
C4a 148 - 150Singlet (s)Bridgehead quaternary carbon.
C5 128 - 130Doublet (d), J ≈ 4-6 HzExperiences a small meta coupling to the fluorine atom.
C6 115 - 118Doublet (d), J ≈ 20-25 HzExperiences a large ortho coupling to the fluorine atom.
C7 158 - 162Doublet (d), J ≈ 250-260 HzDirectly bonded to fluorine, resulting in a very large one-bond C-F coupling constant and a significant downfield shift. This is the most diagnostic signal in the ¹³C spectrum.
C8 110 - 114Doublet (d), J ≈ 18-22 HzThe C-Br bond shifts this signal upfield (heavy atom effect). It also experiences a two-bond (ortho) coupling to the fluorine.
C8a 135 - 138Singlet (s)Bridgehead quaternary carbon.
4-CH₃ 18 - 20Singlet (s)Typical range for an sp³ hybridized methyl carbon attached to an sp² system.
Structural Assignment Logic

G cluster_input Observed Spectral Data cluster_analysis Analysis & Correlation cluster_output Final Structure A 1H-1H Couplings (H5-H6, H2-H3) E 2D NMR (COSY, HSQC, HMBC) A->E B 1H-19F Couplings (H6-F7, H5-F7) B->E C 13C-19F Couplings (C7-F, C6-F, C8-F) C->E D Chemical Shifts (δ values) D->E F Unambiguous Assignment of 8-Bromo-7-fluoro- 4-methylquinoline E->F

Caption: Logic flow for definitive structural elucidation.

Comparative Analysis: The Impact of Each Substituent

To fully appreciate the spectral features of our target molecule, it is instructive to compare it with simpler analogues.

  • Quinoline (Parent Compound): The spectrum of quinoline is complex due to extensive H-H coupling around the entire ring system. Our target molecule is simplified in the A-ring (H5, H6) due to the substitution at C7 and C8.

  • 4-Methylquinoline: The primary difference here would be the presence of signals for H7 and H8, which would appear as doublets, and the absence of any H-F or C-F coupling.

  • 1-Bromo-2-fluorobenzene: This simple analogue provides a model for the H5-H6-F7 system. In this molecule, the proton ortho to fluorine and meta to bromine would show a large H-F coupling, similar to what we predict for H6.

This comparative approach validates our predictions. The introduction of the fluorine atom at C7 is the single most powerful diagnostic feature, creating large and predictable coupling constants to H6, C6, C7, and C8, which serve as non-negotiable confirmation points for the proposed structure.

Conclusion

The structural verification of 8-Bromo-7-fluoro-4-methylquinoline is a textbook example of modern NMR spectroscopy's power. By systematically analyzing the chemical shifts and, more importantly, the spin-spin coupling patterns, a complete and unambiguous assignment is achievable. The key takeaways for the analyst are to focus on the diagnostic H-F and C-F coupling constants, which act as internal validators for the substituent placement on the quinoline core. While this guide provides a robust predictive framework, the ultimate confirmation will always rest on the acquisition and careful interpretation of high-resolution, multi-dimensional NMR data (such as COSY, HSQC, and HMBC experiments) on a purified sample.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. - A foundational text covering the principles of NMR spectroscopy. [Link]

  • Spectral Database for Organic Compounds (SDBS). - A comprehensive, searchable database of NMR spectra for a wide range of organic molecules, invaluable for comparative analysis. [Link]

  • University of California, Irvine. Introduction to NMR Spectroscopy. - An educational resource outlining the basic theory and application of NMR. [Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. - An advanced text detailing modern NMR experiments and interpretation techniques. [Link]

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: 8-Bromo-7-fluoro-4-methylquinoline

[1][2][3] Executive Directive Do not dispose of 8-Bromo-7-fluoro-4-methylquinoline down the drain or in general trash. This compound is a halogenated nitrogen heterocycle .[1][2] Its disposal requires strict segregation...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3]

Executive Directive

Do not dispose of 8-Bromo-7-fluoro-4-methylquinoline down the drain or in general trash.

This compound is a halogenated nitrogen heterocycle .[1][2] Its disposal requires strict segregation into halogenated waste streams to ensure High-Temperature Incineration (HTI) with specific flue gas scrubbing.[1][2] Failure to segregate this compound correctly risks releasing hydrofluoric acid (HF) and hydrobromic acid (HBr) during standard combustion, damaging incinerator infrastructure and violating EPA/local environmental permits.[1][3]

Technical Characterization & Hazard Profile

To handle this chemical safely, one must understand the structural determinants of its toxicity and disposal requirements.[3]

  • Quinoline Core: The nitrogen-containing bicyclic structure imparts basicity and potential biological activity (intercalation with DNA), necessitating handling as a potential mutagen.[1][2][3]

  • Halogen Substituents (Br, F):

    • 7-Fluoro: The carbon-fluorine bond is exceptionally stable.[1][2] Standard incineration temperatures (800°C) may not fully mineralize the compound without residence time adjustments.[2] Combustion yields HF, a corrosive gas.[1][2][3]

    • 8-Bromo: Increases lipophilicity and aquatic toxicity.[1][2] Combustion yields HBr.[1][2]

  • 4-Methyl Group: Increases organic solubility, facilitating transport across biological membranes (skin absorption risk).[1][2][3]

Physical & Chemical Data Table
PropertyValue/DescriptionOperational Implication
Physical State Solid (typically off-white/yellow powder)Dust inhalation hazard; use powder funnel for transfer.[1][2][3][4]
Solubility Low in water; Soluble in DCM, DMSO, MethanolUse halogenated organic solvents for cleaning glassware.[1][2][3]
Acidity/Basicity Weak Base (pKb ~9 for Quinoline analogs)Incompatible with strong acids (exothermic reaction).[1][2]
Waste Class Halogenated OrganicMUST be segregated from non-halogenated solvents.[1][2][5][6]

Pre-Disposal Assessment & Segregation

The Golden Rule of Chemical Disposal: The generator is responsible for characterization.[2]

Before disposal, you must validate the waste stream.[2][3][5] 8-Bromo-7-fluoro-4-methylquinoline must enter the Halogenated Waste Stream .[1][2][3]

Why Segregate?
  • Cost Control: Halogenated waste disposal is significantly more expensive than non-halogenated waste due to the need for acid gas scrubbers.[2] Contaminating a non-halogenated drum with this compound reclassifies the entire drum as halogenated.[2]

  • Safety: Mixing this basic quinoline with strong oxidizing acids (e.g., Nitric Acid waste) can cause violent exothermic reactions and the release of toxic NOx gases.[2]

Step-by-Step Disposal Protocol

Phase A: Solid Waste (Pure Substance)

Applicable for expired shelf stocks or synthesized solids.[1][2]

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2] Glass is acceptable but poses a breakage risk.[1][2]

  • Transfer: Working inside a fume hood, transfer the solid into the jar.

    • Expert Tip: Do not dissolve the solid in solvent just to dispose of it. Solid waste incineration is often calculated by weight, whereas liquid waste involves volume and solvent costs.[2][3] Keep it solid if possible.

  • Labeling: Affix a hazardous waste label immediately.

    • Constituents: "8-Bromo-7-fluoro-4-methylquinoline" (Do not use abbreviations).[1][2][3]

    • Hazard Checkbox: Toxic, Irritant.[1][2][3][7]

Phase B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicable for reaction byproducts dissolved in solvents.[1][2]

  • Compatibility Check: Ensure the waste carboy does not contain strong acids or oxidizers.[2]

  • Solvent Compatibility:

    • If dissolved in Dichloromethane (DCM) or Chloroform : Pour directly into the Halogenated Waste carboy.[2]

    • If dissolved in Ethyl Acetate or Methanol : Because the solute (the quinoline) is halogenated, the entire mixture must now be treated as Halogenated Waste .[2]

  • Rinsing: Rinse contaminated glassware with a minimal amount of acetone or DCM.[1][2] Add this rinsate to the Halogenated Waste carboy.[2]

Visual Workflow (Decision Tree)

The following diagram outlines the logical flow for determining the correct disposal path.

DisposalWorkflow Start Start: 8-Bromo-7-fluoro-4-methylquinoline Waste StateCheck Determine Physical State Start->StateCheck SolidPath Pure Solid / Excess Reagent StateCheck->SolidPath LiquidPath dissolved in Solvent / Mother Liquor StateCheck->LiquidPath SolidContainer Place in Wide-Mouth HDPE Jar (Do NOT dissolve unnecessarily) SolidPath->SolidContainer SolventCheck Is the Solvent Halogenated? (e.g., DCM, Chloroform) LiquidPath->SolventCheck Labeling Label: 'Halogenated Organic Waste' List: 8-Bromo-7-fluoro-4-methylquinoline SolidContainer->Labeling HaloSolvent Yes SolventCheck->HaloSolvent NonHaloSolvent No (e.g., MeOH, EtOAc) SolventCheck->NonHaloSolvent CombineHalo Combine in Halogenated Waste Carboy (Verify pH > 4) HaloSolvent->CombineHalo Reclassify Reclassify Mixture as HALOGENATED WASTE NonHaloSolvent->Reclassify Reclassify->CombineHalo CombineHalo->Labeling Final Transfer to EHS / Incineration Facility Labeling->Final

Figure 1: Decision tree for the segregation and containerization of halogenated quinoline waste.

Emergency Contingencies: Spills & Exposure[1][5][6][8]

In the event of a spill, speed and containment are critical to prevent environmental release.[3][8]

  • Minor Spill (< 5g/5mL):

    • Alert: Notify nearby personnel.

    • PPE: Don double nitrile gloves (0.11mm min) and safety goggles.[1][2]

    • Absorb: Use a Universal Absorbent Pad or vermiculite.[1][2] Do not use paper towels if the solvent is flammable, though the quinoline itself is stable.[2][3]

    • Clean: Wipe the area with soap and water.[1][2][9][10]

    • Disposal: Place all absorbent materials into a sealed bag and label as Solid Hazardous Waste (Halogenated Contaminated Debris) .

  • Major Spill (> 50g or outside fume hood):

    • Evacuate: Leave the immediate area.

    • Secure: Close doors to the lab.

    • Contact: Call EHS/Emergency Response immediately.[1][2]

Regulatory Framework (US/EU Context)

While specific waste codes depend on the exact concentration and mixture, the following generally apply to this class of compounds:

  • EPA/RCRA (USA):

    • If spent in halogenated solvents (DCM/Chloroform): F002 (Spent Halogenated Solvents).[1][2]

    • If pure substance: Likely falls under Hazardous Waste Not Otherwise Specified (N.O.S.) unless specifically P/U listed (rare for research analogs).[1][2]

    • Land Ban: Halogenated Organic Compounds (HOCs) are generally prohibited from land disposal without prior treatment (incineration).[1][2]

  • European Waste Catalogue (EWC):

    • 07 01 03* : Organic halogenated solvents, washing liquids, and mother liquors.[1][2][3]

    • 16 05 06* : Laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals.[1][2][3]

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 10609346 (Quinoline derivatives).[1][2] PubChem.[1][2] [Link]

  • U.S. Environmental Protection Agency (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[1][2] EPA.gov.[1][2] [Link][1]

  • National Research Council (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[2] The National Academies Press.[2] [Link]

  • Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R).[1][2] OSHA.gov.[1][2] [Link]

Sources

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